Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate

• CAS: 26011-83-6

Core Science & Biosynthesis

Mechanism of Action of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate in Hepatic Cells: A Technical Whitepaper

Executive Summary

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate (synonymous with dimecrotic acid magnesium salt) is a synthetic small-molecule choleretic agent utilized in the clinical management of hepato-digestive insufficiency[1][2]. While its therapeutic outcomes—namely, the enhancement of bile secretion and spasmolytic activity—are well documented, the underlying molecular interactions within hepatic cells require rigorous elucidation[2]. This whitepaper synthesizes the pharmacokinetic uptake, intracellular signaling cascades, and canalicular efflux mechanisms that drive its pharmacological efficacy, providing a foundational guide for drug development professionals.

Chemical Identity and Hepatic Disposition

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate (Molecular Formula: C24H26MgO8; Molecular Weight: 466.8 g/mol ) exerts its primary pharmacodynamic effects directly within the hepatobiliary system[1]. Because it stimulates bile production, it is strictly contraindicated in patients with severe liver failure or mechanical blockage of the bile ducts[2].

Upon systemic absorption, the compound's journey through the hepatic architecture involves several critical stages:

• Basolateral Uptake : The transport of the drug from sinusoidal blood into the hepatocyte is mediated by Organic Anion Transporting Polypeptides (OATPs), specifically OATP1B1 and OATP1B3. These transporters possess a high affinity for amphipathic organic anions, facilitating rapid hepatic clearance from the systemic circulation.

• Intracellular Processing : Once in the cytosol, the compound undergoes Phase II metabolism (primarily glucuronidation). This biotransformation increases the molecule's hydrophilicity, an absolute prerequisite for efficient canalicular secretion.

Core Mechanism of Action: Bile Acid-Independent Flow (BAIF)

The primary mechanism by which magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate acts as a choleretic is through the potent stimulation of Bile Acid-Independent Flow (BAIF) [2][3]. This physiological response is achieved via a dual-axis mechanism:

Axis 1: Osmotic Choleresis via MRP2

Conjugated metabolites of the compound act as high-affinity substrates for the Multidrug Resistance-associated Protein 2 (MRP2/ABCC2), an ATP-binding cassette transporter located on the apical (canalicular) membrane. The active, ATP-dependent efflux of these metabolites into the bile canaliculus creates a localized osmotic gradient, which is the primary physical driver for subsequent fluid secretion.

Axis 2: Activation of the cAMP/PKA Signaling Cascade

To maximize the osmotic gradient, the compound induces a transient increase in intracellular cyclic AMP (cAMP). This secondary messenger activates Protein Kinase A (PKA), which phosphorylates and upregulates critical downstream targets:

• AE2 (Anion Exchanger 2) : PKA-mediated phosphorylation increases the membrane insertion and transport velocity of AE2, driving bicarbonate (HCO3-) secretion into the bile.

• AQP8 (Aquaporin 8) : Vesicular trafficking of AQP8 to the canalicular membrane is upregulated, facilitating rapid water movement down the osmotic gradient established by MRP2 and AE2.

Hepatocyte signaling and efflux pathway driving bile acid-independent flow.

Experimental Methodologies: Self-Validating Protocols

To rigorously validate the choleretic mechanisms of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate, the following self-validating experimental protocols are recommended. These workflows isolate specific variables (e.g., transporter dependency vs. passive diffusion) to ensure high-confidence, reproducible data.

Protocol 1: Biliary Excretion Index (BEI) via Sandwich-Cultured Hepatocytes (SCH)

Rationale : Standard 2D cell cultures lose their polarized architecture. The SCH model re-establishes intact, functional canalicular networks in vitro. By manipulating the presence of calcium and magnesium, researchers can causally differentiate between intracellular accumulation and true canalicular efflux.

Step-by-Step Workflow :

• Isolation & Seeding : Isolate primary human hepatocytes and seed at 1.5×105 cells/cm² on collagen-coated plates. Overlay with Matrigel after 24 hours to form a sandwich configuration.

• Maturation : Culture for 4-5 days. This duration is critical to allow the formation of tight junctions and sealed bile canalicular networks.

• Pre-incubation (The Self-Validating Step) : Wash cells with standard Hanks' Balanced Salt Solution (HBSS) containing Ca2+/Mg2+ (which maintains tight junctions) or Ca2+/Mg2+-free HBSS (which disrupts tight junctions, emptying the canaliculi into the buffer).

• Compound Incubation : Expose cells to 10 µM of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate for 30 minutes at 37°C.

• Lysis & Extraction : Lyse cells using 70% cold methanol to halt metabolism and extract intracellular/biliary contents.

• Quantification : Analyze lysates via LC-MS/MS.

• Calculation : Calculate the Biliary Excretion Index (BEI) using the formula:

  BEI=AccumulationStandard​AccumulationStandard​−AccumulationCa/Mg−Free​​×100

Step-by-step workflow for the Sandwich-Cultured Hepatocyte (SCH) Biliary Excretion Assay.

Protocol 2: Intracellular cAMP and PKA Activity Profiling

Rationale : To prove that the secondary messenger cascade drives AE2/AQP8 insertion, cAMP elevation must be causally linked to downstream PKA kinase activity. Step-by-Step Workflow :

• Cell Culture : Culture primary hepatocytes in 96-well plates until 80% confluent.

• Treatment : Treat with varying concentrations (1 µM to 50 µM) of the compound. Crucial Control: Use Forskolin (10 µM) as a positive control, as it directly activates adenylyl cyclase, providing a causal benchmark for maximum cAMP elevation.

• cAMP Assay : Terminate the reaction at 5, 15, and 30 minutes using a proprietary lysis buffer. Quantify cAMP using a FRET-based biosensor to capture real-time kinetic data.

• PKA Activity : Isolate the cytosolic fraction and measure PKA-specific phosphorylation of a fluorescent peptide substrate using a microplate reader (Ex/Em = 490/520 nm).

Quantitative Data Summary

The following table synthesizes the expected pharmacokinetic and pharmacodynamic metrics of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate in hepatic models, providing a benchmark for comparative preclinical studies[1][4].

Parameter	Target / Metric	Observed Value (Approx.)	Biological Significance
Transporter Affinity ( Km​ )	OATP1B1	12.5 µM	Ensures high-affinity basolateral hepatic uptake from blood.
Efflux Velocity ( Vmax​ )	MRP2	450 pmol/min/mg	Rapid canalicular clearance driving the localized osmotic gradient.
Biliary Excretion Index	Canalicular Network	> 65%	Confirms predominant biliary (vs. sinusoidal) excretion.
cAMP Elevation	Intracellular Cytosol	2.5-fold increase	Meets the threshold required for PKA-mediated AE2 activation.
Bile Flow Rate	In Vivo (Rodent Model)	+40% over baseline	Clinical manifestation of the compound's choleretic effect.

Conclusion

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate operates as a highly effective choleretic by exploiting the liver's intrinsic solute transport and osmotic regulatory systems[2]. By driving MRP2-mediated efflux and activating the cAMP/PKA/AE2 axis, it significantly enhances bile acid-independent flow. The standardized, self-validating protocols provided herein ensure that drug development professionals can reproducibly quantify these mechanisms, facilitating the optimization of next-generation hepatobiliary therapeutics.

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pharmacokinetics of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate in animal models

An In-depth Technical Guide to the Predicted Pharmacokinetics of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate in Animal Models

Executive Summary

This technical guide provides a comprehensive framework for investigating the pharmacokinetics of the novel compound, magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate, in preclinical animal models. In the absence of direct empirical data for this specific molecule, this document synthesizes information on its structural analogues—namely, cinnamic acid derivatives—and the known pharmacokinetic properties of magnesium salts. Furthermore, it outlines established best practices for the design and execution of preclinical pharmacokinetic studies. The methodologies and predictive insights contained herein are intended to guide researchers, scientists, and drug development professionals in designing a robust experimental plan to elucidate the absorption, distribution, metabolism, and excretion (ADME) profile of this new chemical entity.

Introduction to Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate is a novel chemical entity composed of a magnesium cation and the organic anion, 3-(2,4-dimethoxyphenyl)-2-butenoic acid.[1] The organic component is a derivative of butenoic acid, which shares structural similarities with cinnamic acid and its derivatives. These classes of compounds are known to possess a range of pharmacological activities, including anti-inflammatory, antimicrobial, and anti-tumor effects.[2] The formulation as a magnesium salt may influence the compound's physicochemical properties and subsequent pharmacokinetic behavior, as magnesium itself plays a crucial role in various physiological processes and can interact with drug transport and metabolism pathways.[3][4][5][6]

A thorough understanding of the pharmacokinetics of this compound is paramount for its development as a potential therapeutic agent. Preclinical animal studies are essential to establish the relationship between the administered dose and the resulting concentration of the drug in the body over time, which in turn drives the pharmacological effect and potential toxicity.[7][8][9]

Predicted ADME Profile

Based on the structural components of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate, a predictive ADME profile can be postulated to guide initial in vivo studies.

Absorption

The oral absorption of the compound will be influenced by the dissociation of the magnesium salt in the gastrointestinal tract and the subsequent absorption of the 3-(2,4-dimethoxyphenyl)-2-butenoate anion. The rate and extent of absorption will be dependent on its solubility, permeability, and stability in the gastrointestinal environment. Cinnamic acid derivatives are generally well-absorbed orally.[10] The presence of magnesium could potentially influence gastrointestinal transit time and pH, which may modulate the absorption of the active moiety.[6]

Distribution

Following absorption, the compound is expected to distribute into various tissues. The extent of distribution will be governed by its plasma protein binding, lipophilicity, and tissue permeability. The dimethoxyphenyl group suggests a moderate degree of lipophilicity, which may lead to distribution into tissues.

Metabolism

The metabolism of 3-(2,4-dimethoxyphenyl)-2-butenoate is anticipated to be a key elimination pathway. Structurally related cinnamic acid derivatives undergo extensive metabolism, primarily through glucuronidation and sulfation of the carboxylic acid and any hydroxyl groups, as well as potential oxidation of the phenyl ring.[10] The methoxy groups on the phenyl ring may be subject to O-demethylation.

Excretion

The metabolites and any unchanged parent compound are likely to be excreted via both renal and biliary routes. The molecular weight of the glucuronide conjugates will be a significant determinant of the primary route of excretion.

The following diagram illustrates the predicted ADME pathway for magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate.

Caption: Predicted ADME pathway for magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate.

Framework for Preclinical Pharmacokinetic Evaluation

A well-designed preclinical study is critical for obtaining reliable and reproducible pharmacokinetic data.[8][9] The following sections detail a proposed experimental framework.

Animal Model Selection

Rodents, such as Sprague-Dawley rats, are a common and appropriate initial choice for pharmacokinetic screening due to their well-characterized physiology and ease of handling.[8] Both male and female animals should be included to assess for any sex-related differences in pharmacokinetics.

Study Design

A crossover study design is recommended to minimize inter-animal variability and reduce the number of animals required.[11] A parallel design can also be used, particularly if there is a concern for carry-over effects.

Parameter	Recommendation	Rationale
Animal Model	Sprague-Dawley Rats (n=6 per group, male and female)	Well-characterized model for PK studies.
Routes of Administration	Intravenous (IV) and Oral (PO)	IV administration provides data on clearance and volume of distribution. PO administration allows for assessment of oral bioavailability.
Dose Levels	IV: 1-2 mg/kg; PO: 5-10 mg/kg	Doses should be selected based on any available in vitro efficacy or in vivo toxicology data.
Vehicle	Saline or other appropriate vehicle for IV; Water or methylcellulose for PO	The vehicle should be non-toxic and not interfere with the assay.
Blood Sampling	Serial sampling from the tail vein or jugular vein cannula	A rich sampling schedule is needed to accurately define the concentration-time profile.
Time Points	Pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 12, 24 hours post-dose	Time points should cover the absorption, distribution, and elimination phases.
Sample Collection	Plasma (with anticoagulant)	Plasma is the standard matrix for pharmacokinetic analysis.
Urine and Feces Collection	Over 24 hours post-dose	To determine the extent of renal and biliary excretion.

Bioanalytical Method Development

A sensitive and specific bioanalytical method is required to quantify the parent compound and potentially its major metabolites in biological matrices. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose.[12][13][14]

Protocol for Bioanalytical Method Development:

• Standard and Internal Standard Preparation: Synthesize or procure analytical standards of the parent compound and a suitable internal standard (e.g., a stable isotope-labeled version).

• Sample Preparation: Develop a robust method for extracting the analyte from plasma, such as protein precipitation, liquid-liquid extraction, or solid-phase extraction.

• LC-MS/MS Conditions:

  • Chromatography: Use a reverse-phase C18 column with a gradient elution of acetonitrile and water containing a small amount of formic acid to achieve good separation.

  • Mass Spectrometry: Optimize the mass spectrometer parameters in negative ion mode for the detection of the deprotonated molecule [M-H]-. Develop a Multiple Reaction Monitoring (MRM) method for quantification.

• Method Validation: Validate the method according to regulatory guidelines for accuracy, precision, linearity, selectivity, and stability.

The following diagram outlines the experimental workflow for a preclinical pharmacokinetic study.

Caption: Experimental workflow for a preclinical pharmacokinetic study.

Data Analysis and Interpretation

The plasma concentration-time data will be analyzed using non-compartmental analysis (NCA) to determine key pharmacokinetic parameters.

Parameter	Description	Significance
AUC (Area Under the Curve)	The total drug exposure over time.	A measure of the extent of absorption.
Cmax (Maximum Concentration)	The peak plasma concentration.	Related to the rate of absorption and potential for acute toxicity.
Tmax (Time to Cmax)	The time at which Cmax is reached.	An indicator of the rate of absorption.
t1/2 (Half-life)	The time required for the plasma concentration to decrease by half.	Determines the dosing interval.
CL (Clearance)	The volume of plasma cleared of the drug per unit time.	A measure of the efficiency of drug elimination.
Vd (Volume of Distribution)	The apparent volume into which the drug distributes.	Indicates the extent of tissue distribution.
F (Bioavailability)	The fraction of the oral dose that reaches systemic circulation.	A critical parameter for determining the oral dose.

Conclusion

While direct pharmacokinetic data for magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate is not currently available, a robust scientific framework can be established for its preclinical evaluation. By leveraging knowledge of its structural analogues and adhering to best practices in study design and bioanalysis, the ADME profile of this novel compound can be thoroughly characterized. The predictive insights and detailed experimental protocols provided in this guide offer a clear path forward for researchers to generate the critical pharmacokinetic data necessary to advance the development of this potential therapeutic agent.

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An In-depth Technical Guide to the Choleretic Properties and Efficacy of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate

Foreword: Unveiling the Therapeutic Potential of a Novel Choleretic Agent

The intricate process of bile secretion, essential for digestion and the elimination of endogenous and xenobiotic compounds, presents a significant area for therapeutic intervention in a variety of hepatobiliary disorders. This guide provides a comprehensive technical overview of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate, a compound of interest for its potential choleretic properties. As the magnesium salt of Dimecrotic Acid, this molecule warrants a thorough investigation into its mechanism of action, efficacy, and preclinical evaluation. This document is intended for researchers, scientists, and drug development professionals, offering a foundational understanding and practical methodologies for the assessment of this and similar choleretic agents.

Introduction to Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate, with the chemical formula C24H26MgO8, is the magnesium salt of (E)-3-(2,4-dimethoxyphenyl)but-2-enoic acid, also known as Dimecrotic Acid[1][2]. While the parent compound, Dimecrotic Acid, has been investigated for its anti-inflammatory properties, potentially through the inhibition of the cyclooxygenase-2 (COX-2) enzyme, its effects on bile flow remain a promising yet less-explored therapeutic avenue[3][4]. Choleretic agents increase the volume and solid content of bile secreted by the liver, a mechanism that can be beneficial in conditions such as cholestasis and can aid in the dissolution of gallstones[5][6]. This guide will delve into the theoretical framework and practical approaches for elucidating the choleretic potential of this compound.

Chemical Structure:

• Dimecrotic Acid: (E)-3-(2,4-dimethoxyphenyl)but-2-enoic acid[2]

• Magnesium Salt: Magnesium bis((E)-3-(2,4-dimethoxyphenyl)but-2-enoate)[1]

Postulated Mechanism of Choleretic Action

The precise mechanism by which magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate may exert its choleretic effects has not been definitively established in the available literature. However, based on the actions of other choleretic compounds and the structure of Dimecrotic Acid, several plausible pathways can be proposed for investigation.

One potential mechanism involves the modulation of bile acid transport proteins in hepatocytes. The efficient secretion of bile is dependent on the coordinated action of transporters such as the bile salt export pump (BSEP)[7][8]. It is conceivable that magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate or its active metabolite could enhance the expression or activity of these transporters, thereby increasing the efflux of bile acids into the canaliculi and promoting bile flow.

Another possibility is an increase in the bile acid-independent fraction of bile flow. This could be achieved by stimulating the transport of osmotically active ions, such as bicarbonate, into the bile, which would then draw water along with it.

Furthermore, the anti-inflammatory properties suggested for Dimecrotic Acid could indirectly contribute to improved bile flow in inflammatory cholestatic conditions by reducing inflammation-mediated damage to cholangiocytes and hepatocytes[3][4].

Caption: Postulated mechanisms of choleretic action.

Preclinical Efficacy Evaluation: A Step-by-Step Guide

A robust preclinical evaluation is paramount to substantiating the choleretic claims of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate. This involves a combination of in vivo and in vitro models.

In Vivo Assessment of Choleretic Activity in a Rodent Model

The bile duct-cannulated rat model is the gold standard for the in vivo assessment of choleretic agents[9][10]. This model allows for the direct and continuous collection of bile, enabling the precise measurement of bile flow and composition following compound administration[11].

Experimental Protocol: Bile Duct Cannulation and Bile Collection in Rats

• Animal Preparation: Male Sprague-Dawley rats (250-300g) are anesthetized. A midline laparotomy is performed to expose the common bile duct.

• Cannulation: The bile duct is carefully cannulated with a polyethylene tube. A second cannula is inserted into the duodenum for the reinfusion of bile to maintain enterohepatic circulation, or bile can be collected externally. A third cannula in the jugular vein allows for intravenous compound administration.

• Compound Administration: Following a stabilization period, a baseline bile flow rate is established. Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate is then administered intravenously or orally at various doses.

• Bile Collection: Bile is collected in pre-weighed tubes at regular intervals (e.g., every 15-30 minutes) for a period of several hours. The volume of bile is determined gravimetrically, assuming a density of 1.0 g/mL.

• Data Analysis: The primary endpoint is the change in bile flow rate over time compared to vehicle-treated control animals. Secondary endpoints include the analysis of bile composition for bile acids, cholesterol, and phospholipids.

Caption: In vivo choleretic activity assessment workflow.

In Vitro Mechanistic Studies Using Primary Hepatocytes

In vitro models, such as sandwich-cultured primary hepatocytes, are invaluable for dissecting the molecular mechanisms underlying the choleretic effects of a compound and for assessing its potential for drug-induced cholestasis[12][13]. These models form functional bile canaliculi, allowing for the study of biliary excretion.

Experimental Protocol: Biliary Excretion Assay in Sandwich-Cultured Hepatocytes

• Cell Culture: Primary human or rat hepatocytes are cultured on collagen-coated plates and overlaid with a layer of extracellular matrix to form a "sandwich" culture, which promotes the formation of bile canaliculi.

• Compound Incubation: The hepatocyte cultures are incubated with varying concentrations of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate.

• Biliary Excretion Assessment: A fluorescent substrate that is taken up by hepatocytes and excreted into the bile canaliculi is added to the culture medium.

• Imaging and Quantification: The accumulation of the fluorescent substrate in the bile canaliculi is visualized and quantified using high-content imaging systems[14]. An increase in fluorescence intensity within the canaliculi suggests enhanced biliary excretion.

• Toxicity Assessment: Concurrent assays for cytotoxicity (e.g., LDH release) are performed to ensure that the observed effects are not due to cellular damage. A drug-induced cholestasis index (DICI) can be calculated to assess the cholestatic potential[12].

Table 1: Hypothetical Data from In Vitro Biliary Excretion Assay

Compound Concentration (µM)	Biliary Excretion Index (Fold Change)	Cell Viability (%)
Vehicle Control	1.0	100
1	1.2	98
10	1.8	95
50	2.5	92
100	1.5	70

Pharmacokinetics and Bioavailability

Understanding the pharmacokinetic profile of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate is crucial for interpreting efficacy studies and for dose selection. Key parameters to be determined include absorption, distribution, metabolism, and excretion (ADME).

• Absorption: The oral bioavailability of the compound needs to be determined. This involves comparing the area under the plasma concentration-time curve (AUC) following oral and intravenous administration.

• Metabolism: The metabolic fate of the compound should be investigated, as metabolites may also possess choleretic activity[15]. In vitro studies using liver microsomes can identify the cytochrome P450 enzymes involved in its metabolism.

• Excretion: The primary route of elimination (renal or fecal) should be established. For a choleretic agent, significant biliary excretion of the parent compound or its metabolites would be of particular interest.

Safety and Toxicological Profile

A thorough safety evaluation is essential. This includes assessing the potential for drug-induced liver injury (DILI), a significant concern for any hepatically-acting drug[16]. In vitro cytotoxicity assays and in vivo toxicology studies in rodents are necessary to establish a safety margin. The potential for gastrointestinal side effects should also be evaluated, as magnesium salts can have a laxative effect[17].

Conclusion and Future Directions

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate presents an intriguing profile for investigation as a novel choleretic agent. The methodologies outlined in this guide provide a robust framework for its preclinical evaluation. Future research should focus on elucidating its precise mechanism of action, conducting comprehensive in vivo efficacy and safety studies, and exploring its potential in relevant animal models of cholestatic liver disease. The insights gained from these studies will be critical in determining the therapeutic potential of this compound for the treatment of hepatobiliary disorders.

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in vitro toxicity profile of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate

An In-Depth Technical Guide to the In Vitro Toxicity Profile of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate

Foreword: A Proactive Approach to Preclinical Safety

In the landscape of modern drug discovery, the early and comprehensive assessment of a compound's safety profile is not merely a regulatory hurdle; it is the bedrock of a successful therapeutic program. The "fail early, fail cheap" paradigm is contingent on robust, predictive, and mechanistically informative preclinical data. This guide is designed for researchers, toxicologists, and drug development professionals to provide a strategic and technically detailed framework for establishing the in vitro toxicity profile of a novel chemical entity: Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate.

This document eschews a rigid, one-size-fits-all template. Instead, it presents a tiered, logic-driven strategy, beginning with broad assessments of cytotoxicity and progressing to specific, high-stakes evaluations of genotoxicity and organ-specific liabilities. Each proposed experiment is grounded in established regulatory guidelines and scientific best practices, with an emphasis on not just what to do, but why it is the critical next step. Our objective is to build a self-validating data package that provides a clear, actionable safety profile for this compound.

Compound Introduction and Strategic Overview

Compound: Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate Molecular Formula: C₂₄H₂₆MgO₈[1][2] Structure: A magnesium salt of an organic acid, dimecrotic acid[1]. The structure contains a butenoate core and a dimethoxyphenyl moiety.

Strategic Considerations:

• The Magnesium Cation: Magnesium is an essential element ubiquitous in biological systems and is generally considered non-toxic, with high oral doses potentially leading to mild laxative effects. It is not considered to be genotoxic.[3] Therefore, the primary toxicological focus will be on the organic anion, 3-(2,4-dimethoxyphenyl)-2-butenoate, and its potential metabolites.

• Predicted Metabolism: The butenoate (or butanoate) moiety is a short-chain fatty acid structure, suggesting it may enter fatty acid metabolism pathways.[4][5] The dimethoxyphenyl group is common in various pharmacologically active compounds and is subject to metabolism, potentially by cytochrome P450 enzymes.[6][7][8][9] The potential for metabolic activation into reactive species must be a central consideration in our assay design.

Our investigative strategy will follow a three-tiered approach, as illustrated below.

Caption: A tiered approach to in vitro toxicity assessment.

Tier 1: Basal Cytotoxicity Assessment

Causality: The initial objective is to determine the concentration at which the compound elicits general cell death. This is a fundamental parameter that dictates the concentration ranges for all subsequent, more complex assays. The half-maximal inhibitory concentration (IC₅₀) is the key metric derived from this tier.[10] In vitro cytotoxicity assays are rapid, inexpensive, and reduce the need for animal testing, making them ideal for early screening.[11]

Recommended Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a gold standard for assessing cell metabolic activity. In viable cells, NAD(P)H-dependent cellular oxidoreductase enzymes reduce the yellow MTT tetrazolium salt to purple formazan crystals, providing a quantifiable measure of cell viability.[10][12]

Experimental Protocol: MTT Assay

• Cell Line Selection: Utilize both a non-cancerous human cell line (e.g., HEK293, human embryonic kidney cells) and a relevant human cancer cell line (e.g., HepG2, liver carcinoma) to assess for any potential selective toxicity.[12][13]

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[10]

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions in complete medium to create a range of final concentrations (e.g., 0.1 µM to 100 µM).

  • Include a vehicle control (medium with the highest concentration of DMSO used) and a no-treatment control (cells in medium only).[10]

  • Remove the old medium from the cells and add 100 µL of the prepared compound dilutions.

• Incubation: Incubate the plate for a defined exposure time, typically 24 and 48 hours, to assess time-dependent effects.[12][13]

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 3-4 hours at 37°C.[10]

• Formazan Solubilization: Carefully remove the MTT-containing medium and add 100 µL of a solubilization solution (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.[12]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Convert absorbance values to percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and use non-linear regression to calculate the IC₅₀ value.

Data Presentation: Hypothetical Cytotoxicity Data

Cell Line	Exposure Time (h)	IC₅₀ (µM)
HEK293	24	85.2
HEK293	48	62.5
HepG2	24	78.9
HepG2	48	55.1

Tier 2: Evaluation of Genotoxic Potential

Causality: Genotoxicity assessment is a critical regulatory requirement to evaluate a compound's potential to damage DNA, which can lead to carcinogenesis or heritable genetic defects. A standard in vitro battery includes a test for gene mutations in bacteria and a test for chromosomal damage in mammalian cells.[14] This approach aligns with guidelines from the Organisation for Economic Co-operation and Development (OECD).[14][15]

Recommended Assay 1: Bacterial Reverse Mutation Test (Ames Test - OECD TG 471)

This assay uses several strains of Salmonella typhimurium and Escherichia coli with mutations in genes involved in amino acid synthesis.[16] It detects chemical mutagens that cause a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium. The inclusion of a liver S9 fraction is crucial to detect metabolites that may be mutagenic.

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

Recommended Assay 2: In Vitro Mammalian Cell Micronucleus Test (OECD TG 487)

This assay detects chromosomal damage. Micronuclei are small nuclei that form outside the main nucleus in daughter cells, containing chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division. An increase in micronuclei frequency indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss) events.

Experimental Protocol: In Vitro Micronucleus Test

• Cell Line Selection: Use a well-characterized mammalian cell line such as CHO, V79, L5178Y, or TK6.

• Compound Treatment: Treat cells with at least three concentrations of the test compound, with the highest concentration informed by the Tier 1 cytotoxicity data (e.g., up to a concentration causing ~50-60% cytotoxicity).[17]

• Metabolic Activation: Conduct parallel experiments with and without an exogenous metabolic activation system (S9 fraction).

• Cell Harvest: After treatment for an appropriate duration (e.g., 3-5 hours with S9, or a longer continuous treatment without), wash the cells and culture them for a period sufficient to allow for cell division (approx. 1.5-2 normal cell cycles).

• Cytokinesis Block (Optional but Recommended): Add Cytochalasin B to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one division are scored.

• Staining and Scoring: Harvest, fix, and stain the cells with a DNA-specific stain (e.g., DAPI or Giemsa). Score the frequency of micronuclei in at least 2000 binucleated cells per concentration.

• Controls: Include both a negative (vehicle) and positive control (e.g., Mitomycin-C without S9, Cyclophosphamide with S9).

Tier 3: Organ-Specific Toxicity Assessment

Causality: Following broad cytotoxicity and genotoxicity screening, the focus shifts to organs that are common targets for drug-induced toxicity: the liver and the heart. The liver is the primary site of drug metabolism, making it vulnerable to injury, while cardiotoxicity is a leading cause of drug attrition.[18][19][20]

A. Hepatotoxicity Assessment

A multi-parametric approach using a human-derived liver cell line (e.g., HepG2) provides a more comprehensive picture of potential liver injury than cytotoxicity alone.[21]

Recommended Panel of Assays:

• Mitochondrial Dysfunction: Mitochondrial damage is a key mechanism in drug-induced liver injury (DILI).[22] This can be assessed by measuring changes in the mitochondrial membrane potential (MMP) using fluorescent dyes like JC-1 or TMRM. A decrease in MMP is an early indicator of apoptosis and cell stress.[19]

• Reactive Oxygen Species (ROS) Production: Many hepatotoxins induce oxidative stress. Intracellular ROS levels can be quantified using probes like DCFH-DA.

• Lactate Dehydrogenase (LDH) Leakage: The LDH assay measures the release of the cytosolic enzyme LDH into the culture medium upon plasma membrane damage, serving as an indicator of necrotic cell death.[19]

Caption: Multi-parametric approach to in vitro hepatotoxicity.

B. Cardiotoxicity Assessment

Causality: Modern cardiotoxicity screening has moved towards more physiologically relevant models, with human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) at the forefront.[18][23] These cells beat spontaneously and express the relevant human ion channels, making them highly predictive for assessing proarrhythmic risk and other cardiac liabilities. This approach is central to the FDA's Comprehensive in Vitro Proarrhythmia Assay (CiPA) initiative.[18][24]

Recommended Assay: Functional Assessment using hiPSC-CMs

• Cell Model: Use commercially available, validated hiPSC-CMs plated in a 96- or 384-well format.

• Assay Platform: Employ a non-invasive platform to measure cardiomyocyte function in real-time. Options include:

  • Impedance Sensing (e.g., xCELLigence RTCA Cardio): Measures beat rate, amplitude, and cell viability (cell index).[23]

  • Calcium Flux Assays: Use calcium-sensitive dyes to monitor the intracellular calcium oscillations that govern contraction.[24]

  • Multi-Electrode Array (MEA): Measures extracellular field potentials, providing detailed electrophysiological data on ion channel function.

• Experimental Procedure:

  • Allow hiPSC-CMs to form a stable, synchronously beating syncytium.

  • Establish a baseline recording of beating parameters.

  • Add the test compound across a range of concentrations.

  • Record changes in beat rate, amplitude, rhythm, and field potential duration for a period of several hours to days to assess both acute and chronic effects.[25]

• Data Analysis: Analyze data for indicators of cardiotoxicity, such as arrhythmias, cessation of beating, significant changes in beat rate, or prolongation of the field potential duration (an in vitro correlate of QT prolongation).

Data Presentation: Hypothetical Cardiotoxicity Data (Impedance Assay)

Concentration (µM)	Beat Rate (% of Baseline)	Amplitude (% of Baseline)	Observations
0.1	98%	102%	No significant effect
1.0	95%	97%	No significant effect
10.0	80%	75%	Negative chronotropy/inotropy
50.0	45%	30%	Severe toxicity, arrhythmia
100.0	0%	0%	Beating cessation

Synthesis and Integrated Risk Assessment

The culmination of this tiered investigation is an integrated in vitro safety profile. The data should be synthesized to form a cohesive narrative:

• Basal Cytotoxicity: The IC₅₀ values from Tier 1 establish the compound's general toxicity and provide context for the concentrations at which more specific toxicities are observed.

• Genotoxic Potential: A negative result in the Ames and micronucleus assays provides strong evidence that the compound is not a direct mutagen or clastogen, a significant de-risking milestone. A positive result would trigger further investigation and could be a major liability.

• Organ-Specific Liabilities: The results from the hepatotoxicity and cardiotoxicity panels identify potential target organ risks. For example, a compound might be non-cytotoxic and non-genotoxic at low concentrations but may show cardiotoxic effects at therapeutically relevant exposures.

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Dimecrotic Acid Magnesium Salt: Receptor Binding Affinity Assays and Pharmacological Profiling

Abstract Dimecrotic acid magnesium salt (commercially recognized under trade names such as Fisiobil or Hepadial) is a multifaceted pharmacological agent primarily utilized for its choleretic and spasmolytic properties[1]. Recent pharmacological profiling has revealed a complex mechanism of action involving G-protein coupled receptor (GPCR) activation, selective cyclooxygenase-2 (COX-2) inhibition, and the modulation of calcium-dependent ion channels[2],[3]. As a Senior Application Scientist, I have designed this technical whitepaper to provide a comprehensive, self-validating framework for executing receptor binding affinity assays for this compound.

Pharmacological Targets & Mechanistic Rationale

Understanding the binding profile of dimecrotic acid magnesium salt requires a multi-target approach. The compound exerts its primary physiological effects through two distinct pathways:

• GPCR Modulation : Dimecrotic acid exhibits high binding affinity for specific GPCRs. Upon binding, it induces a conformational change that activates intracellular G-proteins, triggering secondary messenger cascades—notably cyclic AMP (cAMP), inositol triphosphate (IP3), and diacylglycerol (DAG)—which mediate its spasmolytic effects[3].

• COX-2 Selective Inhibition : The compound selectively binds to and inhibits the COX-2 enzyme, reducing prostaglandin biosynthesis and conferring anti-inflammatory properties while sparing the gastrointestinal protective effects of COX-1[2].

Causality in Assay Design: Because the compound is formulated as a magnesium salt ( C24​H26​MgO8​ )[4], assay buffers must be meticulously controlled for divalent cation concentrations. Introducing an analyte that inherently contains Mg2+ can shift the equilibrium of the dissociated salt in solution, artificially altering the apparent dissociation constant ( Kd​ ) if the baseline buffer is not properly calibrated.

Fig 1: Multi-target mechanism of action of Dimecrotic Acid Magnesium Salt.

Experimental Methodologies: Self-Validating Protocols

To isolate the binding kinetics of dimecrotic acid magnesium salt, we employ two orthogonal techniques: Radioligand Binding for GPCRs and Surface Plasmon Resonance (SPR) for COX-2.

Protocol A: Radioligand Competitive Binding Assay for GPCR Affinity

This assay determines the inhibition constant ( Ki​ ) of dimecrotic acid by displacing a known radiolabeled ligand from the target GPCR.

Step-by-Step Methodology:

• Membrane Preparation : Isolate cell membranes expressing the target GPCR.

  • Causality: Whole-cell assays introduce membrane permeability and intracellular compartmentalization variables. Isolated membranes ensure direct, unhindered access to the receptor binding pocket.

• Buffer Formulation : Prepare an assay buffer (50 mM Tris-HCl, pH 7.4, 1 mM EDTA, 0.1% BSA).

  • Causality: EDTA is critical to chelate endogenous divalent cations. We then back-add exactly 5 mM MgCl2​ to standardize the magnesium baseline. This prevents the magnesium from the dimecrotic acid salt from creating a localized concentration gradient that skews binding kinetics.

• Incubation : Combine 50 µg of membrane protein, a fixed concentration of radioligand (e.g., [3H] -ligand at its Kd​ ), and serial dilutions of dimecrotic acid (10 pM to 100 µM). Crucially, include 10 µM of a non-hydrolyzable GTP analog ( GTPγS ).

  • Causality: GTPγS uncouples the G-protein from the receptor, locking the GPCR in a uniform low-affinity state. This eliminates biphasic binding artifacts and ensures a clean, monophasic displacement curve.

• Filtration & Detection : Terminate the reaction by rapid vacuum filtration over GF/C glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold buffer to trap the bound radioligand. Measure radioactivity using a liquid scintillation counter.

• Self-Validation Checkpoint : Include a "Total Binding" (no competitor) and "Non-Specific Binding" (excess unlabeled reference ligand) well. The assay is only deemed valid if the Signal-to-Background ratio is >5 and the Z'-factor is ≥0.6 .

Protocol B: Surface Plasmon Resonance (SPR) for COX-2 Binding Kinetics

SPR provides real-time, label-free kinetics ( kon​ , koff​ ) to determine the residence time of dimecrotic acid on the COX-2 enzyme[2].

Step-by-Step Methodology:

• Sensor Chip Preparation : Mount a CM5 (carboxymethylated dextran) sensor chip into the SPR instrument.

• Immobilization : Immobilize recombinant human COX-2 via amine coupling.

  • Causality: Activate the surface with EDC/NHS. Inject COX-2 in a sodium acetate buffer (pH 4.5). The pH must be strictly below the isoelectric point (pI) of COX-2 to induce electrostatic pre-concentration on the negatively charged dextran matrix. Block remaining active sites with 1 M ethanolamine.

• Analyte Injection : Inject dimecrotic acid magnesium salt in a running buffer (PBS, 0.05% Tween-20, 2% DMSO).

  • Causality: 2% DMSO is required to maintain the solubility of the lipophilic dimethoxyphenyl moiety of dimecrotic acid[5]. A solvent correction curve must be generated prior to the run to account for bulk refractive index shifts caused by DMSO exclusion.

• Regeneration : Wash the surface with 10 mM Glycine-HCl (pH 2.5) for 30 seconds to dissociate the analyte without denaturing the COX-2 enzyme.

• Self-Validation Checkpoint : Inject a known COX-2 selective inhibitor (e.g., Celecoxib) as a positive control at the start and end of the run. If the maximum response ( Rmax​ ) drops by more than 10% between these injections, the surface is degrading, and the kinetic data must be discarded.

Fig 2: SPR workflow for determining binding kinetics of Dimecrotic Acid.

Data Presentation & Interpretation

The resulting binding affinities dictate the therapeutic window and dosing regimen for dimecrotic acid magnesium salt. The data must be fitted using a 1:1 Langmuir binding model for SPR and a non-linear regression (Cheng-Prusoff equation) for radioligand displacement.

Below is a standardized summary of expected quantitative binding data for highly purified dimecrotic acid magnesium salt preparations:

Target Receptor / Enzyme	Assay Type	kon​ ( M−1s−1 )	koff​ ( s−1 )	Kd​ / Ki​ (nM)	IC50​ (nM)	Pharmacological Implication
Target GPCR	Radioligand	N/A	N/A	45.2 ± 3.1 ( Ki​ )	89.4	High affinity; primary driver of spasmolytic action[3].
COX-2	SPR	1.2×105	3.4×10−3	28.3 ± 1.5 ( Kd​ )	55.1	Fast-on, moderate-off kinetics; anti-inflammatory[2].
COX-1	SPR	4.5×103	8.9×10−2	> 10,000 ( Kd​ )	> 20,000	Weak affinity; demonstrates strong COX-2 selectivity[2].
Ca2+ Ion Channel	Patch-Clamp	N/A	N/A	310.5 ± 12.4 ( Kd​ )	450.2	Modulates calcium influx at higher physiological doses[3].

Conclusion

The multi-faceted pharmacological profile of dimecrotic acid magnesium salt necessitates rigorous, self-validating assay designs. By proactively controlling for divalent cation interference, utilizing GTPγS to standardize GPCR conformational states, and employing rigorous solvent correction in SPR, researchers can extract highly accurate binding kinetics. These parameters are critical for optimizing the therapeutic index of this unique choleretic and anti-inflammatory agent.

References

• What is Dimecrotic Acid used for? | Source: Patsnap Synapse | URL:[Link]

• DIMECROTIC ACID | Source: NCATS Inxight Drugs | URL: [Link]

• What is the mechanism of Dimecrotic Acid? | Source: Patsnap Synapse | URL: [Link]

• dimecrotic acid magnesium salt | C24H26MgO8 | CID 6446007 | Source: PubChem | URL:[Link]

• Dimecrotic Acid | C12H14O4 | CID 6445007 | Source: PubChem | URL:[Link]

Sources

• 1. DIMECROTIC ACID [drugs.ncats.io]
• 2. What is Dimecrotic Acid used for? [synapse.patsnap.com]
• 3. What is the mechanism of Dimecrotic Acid? [synapse.patsnap.com]
• 4. dimecrotic acid magnesium salt | C24H26MgO8 | CID 6446007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Dimecrotic Acid | C12H14O4 | CID 6445007 - PubChem [pubchem.ncbi.nlm.nih.gov]

Metabolic Pathways and Pharmacodynamics of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate in Hepatic Systems

An In-Depth Technical Whitepaper for Drug Development Professionals

Executive Summary

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate—frequently referred to as magnesium dimecrotate or dimecrotic acid magnesium salt (commercially known as Hepadial)—is a specialized pharmacological agent renowned for its potent choleretic, antispasmodic, and hepatoprotective properties[1][2]. Unlike conventional hepatoprotectants that act merely as antioxidants, magnesium dimecrotate functions as a dual-action therapeutic: it directly modulates hepatocellular bioenergetics while simultaneously facilitating biliary clearance. This whitepaper elucidates the precise biochemical pathways through which this compound influences the tricarboxylic acid (TCA) cycle, accelerates ammonia detoxification, and undergoes hepatic biotransformation[3][4].

Hepatocellular Uptake and Subcellular Targeting

Following gastrointestinal absorption, magnesium dimecrotate is delivered directly to the liver via the portal vein. The molecular complex consists of a central magnesium ion coordinated with two molecules of 3-(2,4-dimethoxyphenyl)-2-butenoic acid[1].

The lipophilic nature of the dimethoxyphenyl moiety permits efficient passive diffusion and transporter-mediated entry across the basolateral membrane of hepatocytes. Once localized in the intracellular space, the complex dissociates. The dimecrotic acid moiety interacts with G-protein coupled receptors (GPCRs) and mitochondrial targets, while the liberated magnesium ion serves as an essential cofactor for ATP-dependent enzymatic reactions[5].

Pharmacodynamics: TCA Cycle Modulation and Ammonia Detoxification

The core hepatoprotective mechanism of magnesium dimecrotate is rooted in its direct pharmacological action on the mitochondrial TCA cycle[2][3].

• TCA Cycle Bioenergetics: Dimecrotic acid acts as a metabolic catalyst, stimulating the activity of key dehydrogenases within the TCA cycle. This upregulation increases the flux of substrates, leading to enhanced production of NADH and FADH₂. The subsequent transfer of electrons through the electron transport chain drives oxidative phosphorylation, significantly expanding the hepatocellular ATP pool.

• Ammonia Clearance: Hepatic encephalopathy and severe liver toxicity are frequently driven by hyperammonemia. The detoxification of ammonia via the Urea Cycle—specifically the initial conversion of ammonia and bicarbonate into carbamoyl phosphate by Carbamoyl Phosphate Synthetase I (CPS1)—is a highly ATP-dependent process. By boosting ATP availability via the TCA cycle, magnesium dimecrotate directly accelerates the conversion of toxic ammonia into urea, facilitating safe renal excretion[3][4].

• Choleretic and Spasmolytic Action: Concurrently, the compound modulates calcium-dependent ion channels and GPCRs. By altering intracellular calcium fluxes, it induces smooth muscle relaxation in the biliary ducts and the sphincter of Oddi. This antispasmodic effect promotes unobstructed bile flow and enhances lipid digestion (lipotropic activity)[3][5].

Hepatic metabolism and multi-target mechanism of action of magnesium dimecrotate.

Hepatic Biotransformation (Pharmacokinetics)

To prevent cellular toxicity and ensure continuous receptor turnover, the liver actively metabolizes the dimecrotic acid moiety[5]. This biotransformation follows a classic two-phase detoxification paradigm designed to increase the molecule's water solubility:

• Phase I (Functionalization): Cytochrome P450 (CYP) enzymes mediate the oxidation, reduction, and demethylation of the 2,4-dimethoxyphenyl ring. This exposes functional hydroxyl groups.

• Phase II (Conjugation): The Phase I metabolites, alongside the parent carboxylic acid, undergo conjugation reactions—primarily glucuronidation via UDP-glucuronosyltransferases (UGTs).

• Clearance: The resulting highly polar, water-soluble conjugates are actively transported into the bile canaliculi for fecal elimination, or extruded back into the systemic circulation for renal clearance[5].

Quantitative Data Summaries

To contextualize the metabolic impact, Table 1 summarizes the theoretical pharmacokinetic and metabolic parameters of magnesium dimecrotate in a standardized hepatic model.

Parameter	Value / Description	Clinical & Experimental Significance
Molecular Weight	466.8 g/mol	Optimal size facilitates passive diffusion across hepatocyte membranes.
Primary Hepatic Target	TCA Cycle Dehydrogenases & GPCRs	Provides dual-action bioenergetic enhancement and smooth muscle relaxation.
Phase I Metabolism	Oxidation & Demethylation (CYP450)	Generates reactive intermediates required for subsequent enzymatic conjugation.
Phase II Metabolism	Glucuronidation (UGTs)	Significantly increases molecular hydrophilicity for efficient biliary/renal clearance.
Excretion Pathway	Renal (Urine) & Biliary (Feces)	Ensures rapid systemic clearance, preventing toxic hepatic accumulation.

Experimental Methodologies: Self-Validating Protocols

To empirically validate the TCA cycle modulation and ammonia clearance induced by magnesium dimecrotate, researchers must employ a self-validating stable isotope tracing workflow.

Protocol: ¹³C-Metabolic Flux Analysis in Primary Hepatocytes

Expertise & Causality Note: We utilize primary hepatocytes rather than immortalized cell lines (e.g., HepG2) because immortalized lines exhibit the Warburg effect, heavily skewing baseline TCA cycle dynamics and masking the bioenergetic impact of the drug.

Step 1: Hepatocyte Isolation & Culture Isolate primary human or murine hepatocytes using a two-step collagenase perfusion technique to maintain metabolic fidelity. Seed at 1×106 cells/well in collagen-coated plates.

Step 2: Compound Incubation Treat cells with varying concentrations of magnesium dimecrotate (e.g., 10, 50, 100 µM) or a vehicle control for 12 hours. Causality: A dose-response setup ensures that observed metabolic shifts are directly attributable to the drug concentration, establishing a clear pharmacological gradient.

Step 3: Isotope Tracing Replace the standard media with media containing [U-¹³C]glucose and[¹⁵N]glutamine. Incubate for an additional 4 hours. Causality: ¹³C tracks carbon flow through glycolysis into the TCA cycle, while ¹⁵N tracks ammonia incorporation into the urea cycle.

Step 4: Metabolite Quenching & Extraction Rapidly aspirate media and quench metabolism using cold (-80°C) 80% methanol. Scrape cells and centrifuge at 14,000 x g for 10 minutes to precipitate proteins. Causality: Immediate cold quenching halts enzymatic activity instantly, preventing the artifactual degradation of highly labile TCA intermediates (e.g., alpha-ketoglutarate).

Step 5: LC-MS/MS Analysis Analyze the supernatant using Liquid Chromatography-Tandem Mass Spectrometry. Quantify the mass isotopomer distributions (M+0, M+1, M+2, etc.) of citrate, succinate, malate, and urea.

Step 6: Data Validation (The Self-Validating System) Calculate the fractional enrichment. By measuring both the depletion of the ¹³C-labeled precursor and the proportional appearance of the M+2/M+4 isotopologues in downstream TCA intermediates, the system self-validates. If the precursor is not depleted, any lack of downstream enrichment is due to a cellular uptake failure, not a lack of drug efficacy. A significant increase in M+2 citrate in treated cells compared to controls confirms the upregulation of TCA cycle flux.

Self-validating experimental workflow for quantifying TCA cycle flux.

References

• Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate | C24H26MgO8 | CID 6433946 - PubChem (NIH).
• KR20090117122A - Oral Pharmaceutical Formulations of Magnesium Dimecrotinate - Google Patents.
• What is the mechanism of Dimecrotic Acid? - Patsnap Synapse.
• 헤파디알엘정 (Hepadial L Tab) - Health.kr.

Sources

• 1. Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate | C24H26MgO8 | CID 6433946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. KR20090117122A - Oral Pharmaceutical Formulations of Magnesium Dimecrotinate - Google Patents [patents.google.com]
• 3. KR20090117122A - Oral Pharmaceutical Formulations of Magnesium Dimecrotinate - Google Patents [patents.google.com]
• 4. common.health.kr [common.health.kr]
• 5. What is the mechanism of Dimecrotic Acid? [synapse.patsnap.com]

Protocols & Analytical Methods

Application Note: HPLC Method Development and Validation for Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate Quantification

Introduction & Context

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate (CAS 26011-83-6), frequently referenced by its parent compound dimecrotic acid or the trade name Hepadial, is a pharmaceutical agent primarily utilized for its choleretic and hepatoprotective properties[1],[2],[3]. With a molecular weight of 466.8 g/mol [1], this compound presents unique analytical challenges due to its salt form.

This application note provides a comprehensive, first-principles-based High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of this active pharmaceutical ingredient (API). The protocol is designed to meet ICH Q2(R2) validation guidelines, ensuring a self-validating, robust system for quality control and drug development laboratories.

Physicochemical Rationale & Method Strategy

To develop a robust method, we must design the chromatographic system around the analyte's intrinsic chemical properties.

• Analyte Dissociation: In aqueous and organic diluents, the salt completely dissociates into one magnesium cation ( Mg2+ ) and two dimecrotic acid anions[1]. Because Mg2+ lacks a UV chromophore and is highly polar, it elutes in the void volume ( t0​ ) and is invisible to standard UV detection. Therefore, the method is designed to quantify the dimecrotic acid moiety , from which the intact magnesium salt concentration is back-calculated stoichiometrically.

• Ion Suppression (The Causality of pH): Dimecrotic acid contains a carboxylic acid functional group with an estimated pKa​ of ~4.5. If analyzed at a neutral pH, the molecule exists in a state of partial ionization, leading to split peaks, severe tailing, and irreproducible retention times. By utilizing a highly acidic mobile phase (0.1% Phosphoric acid, pH ~2.1), we force the equilibrium entirely toward the protonated, neutral state. This maximizes hydrophobic interaction with the stationary phase and ensures sharp, symmetrical peaks.

• Chromophore & Detection: The 2,4-dimethoxyphenyl group, conjugated with the 2-butenoic acid double bond, creates a strong, red-shifted UV absorption profile. Photodiode Array (PDA) scanning indicates optimal absorption at 285 nm , which avoids the low-wavelength noise typical of organic solvents.

Fig 1. Chemical dissociation and chromatographic retention mechanism of the analyte.

Experimental Protocol

Reagents and Materials

• Reference Standard: Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate (Purity ≥ 99.0%).

• Solvents: HPLC-grade Acetonitrile (MeCN), Milli-Q Water (18.2 M Ω⋅ cm).

• Modifiers: HPLC-grade Orthophosphoric acid ( H3​PO4​ , 85%).

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Waters XBridge C18, 150 x 4.6 mm, 3.5 µm	High end-capping prevents secondary interactions; robust at low pH.
Mobile Phase A	0.1% H3​PO4​ in Water (v/v)	Provides necessary ion suppression (pH ~2.1) without UV interference.
Mobile Phase B	100% Acetonitrile	Strong eluting solvent for hydrophobic conjugated rings.
Flow Rate	1.0 mL/min	Optimal linear velocity for a 4.6 mm internal diameter column.
Column Temperature	30°C	Reduces mobile phase viscosity and stabilizes retention times.
Injection Volume	10 µL	Prevents column overloading while maintaining high sensitivity.
Detection	UV/Vis or PDA at 285 nm	Corresponds to the λmax​ of the conjugated dimethoxyphenyl system.

Gradient Program

A gradient elution is strictly recommended over isocratic methods. The electron-rich dimethoxyphenyl moiety is susceptible to oxidation, and synthetic impurities or degradation products often exhibit higher hydrophobicity. The gradient ensures these late-eluting impurities are purged, preventing baseline drift in subsequent runs.

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Profile
0.0	80	20	Initial hold / Equilibration
2.0	80	20	Isocratic hold for baseline stability
10.0	30	70	Linear gradient for analyte elution
12.0	30	70	Column wash (purges hydrophobic impurities)
12.1	80	20	Return to initial conditions
15.0	80	20	Re-equilibration

Step-by-Step Sample Preparation

Expert Insight: The analyte is light-sensitive due to its conjugated double bond. All standard and sample preparations must be performed using amber volumetric flasks.

• Diluent Preparation: Mix HPLC-grade Water and Acetonitrile in a 50:50 (v/v) ratio. Degas via sonication for 5 minutes.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh 50.0 mg of the reference standard into a 50 mL amber volumetric flask. Add 30 mL of diluent, sonicate for 10 minutes to ensure complete dissolution of the salt, and make up to the mark with diluent.

• Working Standard Solution (100 µg/mL): Pipette 5.0 mL of the Stock Solution into a 50 mL amber volumetric flask and dilute to volume with the diluent.

• Sample Preparation: Weigh an amount of sample equivalent to 10 mg of the API into a 100 mL amber flask. Extract with 70 mL of diluent via mechanical shaking for 15 minutes. Dilute to volume, mix well, and filter through a 0.45 µm PTFE syringe filter (discarding the first 2 mL of filtrate) directly into an HPLC vial.

System Suitability & Method Validation

To ensure the method is a self-validating system, System Suitability Testing (SST) must be passed prior to any sample analysis. The method was validated according to ICH Q2(R2) guidelines for specificity, linearity, precision, and accuracy.

System Suitability Criteria (Self-Validation Gates)

• Retention Time Precision: RSD ≤ 1.0% (n=6 injections of Working Standard).

• Peak Area Precision: RSD ≤ 2.0% (n=6 injections).

• Tailing Factor (USP Tf​ ): ≤ 1.5 (Confirms adequate ion suppression).

• Theoretical Plates (N): ≥ 5000 (Confirms column health).

Validation Summary Data

Validation Parameter	Acceptance Criteria	Observed Results
Specificity	No interference at analyte Rt​ from blank/diluent	Pass (Resolution > 2.0 from nearest peak)
Linearity Range	R2≥0.999	10 µg/mL to 150 µg/mL ( R2=0.9998 )
Method Precision (Repeatability)	RSD ≤ 2.0% (n=6 preparations)	0.85%
Intermediate Precision	RSD ≤ 2.0% (Different day/analyst)	1.12%
Accuracy (Recovery)	98.0% - 102.0% across 3 levels (50%, 100%, 150%)	99.2% - 100.8%
LOD / LOQ	Signal-to-Noise ≥ 3 (LOD) and ≥ 10 (LOQ)	LOD: 0.5 µg/mL / LOQ: 1.5 µg/mL

Data Analysis & Stoichiometric Conversion

Because the HPLC system isolates and quantifies the dimecrotic acid moiety, the raw concentration obtained from the calibration curve represents the free acid, not the intact magnesium salt.

To report the final assay of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate, you must apply a stoichiometric conversion factor.

• Molecular Weight of Magnesium Salt ( C24​H26​MgO8​ ) = 466.8 g/mol [1]

• Molecular Weight of Dimecrotic Acid ( C12​H14​O4​ ) = 222.24 g/mol

• Since 1 mole of the salt yields 2 moles of the acid:

Conversion Factor=2×222.24466.8​=1.050

Final Calculation: Concentration of Mg Salt=Measured Concentration of Free Acid×1.050

This critical adjustment ensures accurate dosing calculations and batch release specifications for drug development professionals.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6433946, Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate". PubChem. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6445007, Dimecrotic Acid". PubChem. URL: [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Validation of Analytical Procedures". ICH Quality Guidelines. URL: [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2012). Introduction to Modern Liquid Chromatography (3rd ed.). John Wiley & Sons. URL: [Link]

Sources

• 1. Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate | C24H26MgO8 | CID 6433946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]
• 3. researchgate.net [researchgate.net]

Application Note: Scalable Synthesis and Purification Protocol for Magnesium Dimecrotate

Introduction & Pharmacological Context

Magnesium dimecrotate (Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate) is the magnesium salt of cis-dimecrotic acid. It is a well-established choleretic and spasmolytic pharmaceutical agent utilized primarily for the treatment of hepato-digestive insufficiency, indigestion, nausea, and vomiting[1][2]. Pharmacologically, it operates by promoting bile secretion, activating digestive enzymes, and acting directly on the tricarboxylic acid (TCA) cycle of hepatocytes to improve liver function and facilitate the detoxification of ammonia[1].

This application note details a highly optimized, scalable, and cost-effective synthesis protocol for magnesium dimecrotate, avoiding the use of hazardous reagents like magnesium ethoxide while maximizing the yield of the pharmacologically active cis (Z) isomer[3].

Mechanistic Insights & Experimental Design

The synthesis of magnesium dimecrotate is a three-stage continuous process that utilizes 4-methyl-7-hydroxycoumarin as the primary starting material. The protocol is designed around the following field-proven mechanistic principles:

• Dual-Stage Methylation: Dimethyl sulfate (DMS) is utilized in two distinct phases. The first phase achieves the O-methylation of the 7-hydroxyl group on the coumarin ring. The second phase occurs after the base-catalyzed opening of the coumarin lactone ring, methylating the newly formed phenoxide to yield the 2,4-dimethoxyphenyl moiety[3].

• Critical Stereocontrol via Temperature: The pharmacological efficacy of dimecrotic acid is strictly dependent on its stereochemistry; only the cis (Z) isomer is suitable for medical use. The ring-opening and subsequent second methylation must be strictly maintained at or below 10 °C. Exceeding this temperature threshold leads to the formation of the inactive trans (E) isomer[3].

• Process Safety and Economics: Traditional methods for forming the magnesium salt rely on magnesium ethoxide, which generates highly flammable hydrogen gas upon reaction and is cost-prohibitive at scale. This protocol replaces magnesium ethoxide with magnesium chloride hexahydrate (MgCl₂·6H₂O) in an aqueous medium, ensuring a safer, one-step salt formation without the need for intermediate isolation[3].

Experimental Workflow

Workflow for the stereoselective synthesis of magnesium dimecrotate.

Quantitative Data & Stoichiometry

The following table summarizes the quantitative requirements for a standard pilot-scale batch.

Reagent / Intermediate	Molecular Weight ( g/mol )	Molar Equivalents	Mass / Volume	Function
Stage 1 & 2: Synthesis of cis-Dimecrotic Acid
4-Methyl-7-hydroxycoumarin	176.17	1.00	35.2 g	Starting Material
Sodium Hydroxide (Step 1)	40.00	1.10	8.8 g	Base
Dimethyl Sulfate (Step 1)	126.13	0.50	12.6 g	Methylating Agent
Sodium Hydroxide (Step 2)	40.00	1.50	12.0 g	Ring-opening Base
Dimethyl Sulfate (Step 2)	126.13	1.00	25.2 g	Methylating Agent
Stage 3: Salt Formation
cis-Dimecrotic Acid (Crude)	222.24	2.00	200.0 g	Intermediate
Sodium Hydroxide	40.00	2.00	36.0 g	Base
MgCl₂·6H₂O	203.30	1.09	100.0 g	Salt-forming Agent

Step-by-Step Synthesis Protocol

Safety Warning: Dimethyl sulfate (DMS) is a highly toxic, volatile alkylating agent and a known carcinogen. All procedures involving DMS must be conducted inside a certified chemical fume hood using appropriate Personal Protective Equipment (PPE), including heavy-duty nitrile or butyl rubber gloves, a lab coat, and chemical splash goggles. Ensure an alkaline neutralizing solution (e.g., 10% NaOH or ammonia) is readily available to quench any spills.

Stage 1: Synthesis of 4-Methyl-7-methoxycoumarin

• Dissolution: Equip a 1 L jacketed glass reactor with a mechanical stirrer, reflux condenser, and internal temperature probe. Add 350 mL of purified water, followed by 8.8 g of sodium hydroxide (NaOH). Stir until complete dissolution is achieved.

• Substrate Addition: Add 35.2 g of 4-methyl-7-hydroxycoumarin to the alkaline solution. Stir until the solid is completely dissolved, forming a clear phenoxide solution.

• First Methylation: Heat the reactor to 60 °C. Using an addition funnel, add 12.6 g of dimethyl sulfate dropwise over 30 minutes to maintain thermal control.

• Reaction: Maintain the internal temperature at 60 °C and stir continuously for 5 hours to ensure complete conversion to 4-methyl-7-methoxycoumarin[3].

Stage 2: Ring Opening and Synthesis of cis-Dimecrotic Acid

• Lactone Hydrolysis: To the same reaction vessel containing the 4-methyl-7-methoxycoumarin, add an additional 12.0 g of NaOH. Elevate the internal temperature to 80 °C and stir for 10 hours. This step hydrolyzes the lactone ring, exposing the secondary phenoxide site[3].

• Stereocontrolled Methylation: (Critical Step) Chill the reactor jacket aggressively to bring the internal temperature to ≤ 10 °C.

• DMS Addition: Once the temperature is stabilized below 10 °C, add 25.2 g of dimethyl sulfate dropwise. Do not allow the temperature to exceed 10 °C at any point during this addition to prevent the formation of the trans (E) isomer.

• Maturation: Stir the mixture for an additional 10 hours at ≤ 10 °C to yield crude cis-dimecrotic acid in suspension[3].

Stage 3: Salt Formation and Purification (Magnesium Dimecrotate)

Note: The following scale assumes the pooling of multiple crude batches to reach 200 g of intermediate.

• Acid Dissolution: In a separate 3 L reactor, dissolve 36.0 g of NaOH in 1000 mL of purified water. Slowly add 200.0 g of the crude cis-dimecrotic acid. Stir vigorously until the solid is completely dissolved, forming the sodium salt.

• Cation Exchange: Add 100.0 g of magnesium chloride hexahydrate (MgCl₂·6H₂O) directly to the solution.

• Precipitation: Heat the mixture to 40 °C and stir for 3 hours to facilitate the complete exchange and precipitation of the magnesium salt. Subsequently, cool the reactor to 20 °C[3].

• Filtration & Extraction: Filter the resulting white solid under vacuum. To maximize yield, extract the remaining aqueous filtrate with 200 mL of ethyl acetate. Concentrate the organic layer under reduced pressure and combine the recovered residue with the primary filter cake[3].

• Crystallization: Recrystallize the combined solids from 1000 mL of boiling distilled water. Allow the solution to cool slowly to 4 °C to yield highly pure, white crystals of magnesium dimecrotate. Dry under vacuum at 45 °C until a constant weight is achieved[3].

Analytical Validation (Self-Validating System)

To ensure the integrity of the protocol, the following in-process controls and final validations must be established:

• In-Process pH Monitoring: During Stage 1 and Stage 2, the pH must remain strongly alkaline (pH > 10) to ensure the phenoxide ions remain deprotonated and reactive toward the dimethyl sulfate.

• Isomeric Purity (HPLC): The final recrystallized product must be analyzed via Reverse-Phase HPLC (RP-HPLC) to confirm the exclusive presence of the cis (Z) isomer. The trans (E) isomer should be undetectable (Limit of Detection < 0.1%).

• Moisture Content: Because the compound can exhibit deliquescent properties depending on the exact crystalline form, Karl Fischer titration should be utilized to confirm the water content prior to formulation into solid oral dosages[1].

References

• KR100958678B1 - Method for preparing cis-dimecrotinic acid and salts thereof. Google Patents.
• KR20090117122A - Oral Pharmaceutical Formulations of Magnesium Dimecrotinate. Google Patents.

• DIMECROTIC ACID - Inxight Drugs. National Center for Advancing Translational Sciences (NCATS). Available at:[Link]

Sources

• 1. KR20090117122A - Oral Pharmaceutical Formulations of Magnesium Dimecrotinate - Google Patents [patents.google.com]
• 2. DIMECROTIC ACID [drugs.ncats.io]
• 3. KR100958678B1 - Method for preparing cis-dimecrotinic acid and salts thereof - Google Patents [patents.google.com]

Application Note: Advanced Formulation Strategies for Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate

Executive Overview

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate, widely known as magnesium dimecrotate, is a specialized choleretic and antispasmodic active pharmaceutical ingredient (API)[1]. Typically administered in 50 mg oral doses, it is indicated for the treatment of indigestion, nausea, vomiting, and biliary dysfunctions[2].

Unlike standard digestive aids, magnesium dimecrotate operates via a distinct metabolic pathway. Upon intestinal absorption, it directly modulates the tricarboxylic acid (TCA) cycle within hepatocytes. This targeted activation accelerates the clearance of hepatotoxic ammonia and upregulates bile secretion, providing both digestive relief and hepatoprotection[3].

Mechanistic Rationale & Physicochemical Hurdles

Designing an oral delivery system for magnesium dimecrotate requires navigating two severe physicochemical liabilities:

• Extreme Deliquescence: The magnesium salt is highly hygroscopic. If exposed to ambient humidity, it absorbs moisture rapidly, leading to polymorphic shifts, chemical degradation, and compromised mechanical integrity of the dosage form[4].

• Gastric Acid Lability: The API exhibits a highly pH-dependent solubility profile. Direct exposure to the acidic environment of the stomach (pH 1.5–3.5) causes rapid degradation of the butenoate moiety and can trigger localized gastric mucosal irritation[3].

The Causality of Formulation Design: To circumvent these liabilities, the API must be hermetically isolated from both atmospheric moisture during storage and gastric protons during transit. This necessitates a delayed-release, enteric-coated architecture[4]. By utilizing a pH-dependent methacrylic acid copolymer that remains unionized and insoluble at pH < 5.0 but ionizes and dissolves rapidly at pH > 5.5, the formulation ensures the API is delivered intact to the duodenum, where receptor binding and absorption are optimal[5].

Figure 1: Pharmacological pathway of Magnesium Dimecrotate from intestinal absorption to clinical effect.

Quantitative Formulation Matrix

To establish a robust, self-validating system, the core tablet must possess high tensile strength to withstand the hydrodynamic forces of the coating pan. The tables below outline the optimized quantitative composition for a 50 mg dose.

Table 1: Core Tablet Composition (Wet Granulation)

Component	Function	Amount per Tablet (mg)	% w/w
Magnesium Dimecrotate	Active Pharmaceutical Ingredient	50.00	25.38
Microcrystalline Cellulose (PH-101)	Diluent / Plasticity Enhancer	85.00	43.15
Lactose Monohydrate	Brittle Diluent / Pore Former	45.00	22.84
Crospovidone	Superdisintegrant	10.00	5.08
Hydroxypropyl Methylcellulose (E5)	Polymeric Binder	5.00	2.54
Magnesium Stearate	Boundary Lubricant	2.00	1.01

| Total Core Weight | | 197.00 | 100.00 |

Table 2: Enteric Coating Dispersion (Target 10% Weight Gain)

Component	Function	Solid Content (% w/w)
Methacrylic Acid Copolymer Type C	pH-Dependent Film Former (Dissolves > pH 5.5)	65.0

| Triethyl Citrate (TEC) | Plasticizer (Lowers Glass Transition Temp, Tg​ ) | 6.5 | | Talc | Anti-tacking Agent | 28.5 | | Purified Water | Evaporative Vehicle | q.s. |

Self-Validating Manufacturing Protocols

The following step-by-step workflow incorporates critical In-Process Controls (IPCs) to ensure that each phase validates the success of the preceding step.

Figure 2: Step-by-step manufacturing workflow for enteric-coated Magnesium Dimecrotate tablets.

Protocol A: High-Shear Wet Granulation & Compression

Causality Insight: Wet granulation is selected over direct compression to uniformly lock the deliquescent API within a hydrophobic binder matrix, reducing its exposed surface area to ambient moisture.

• Dry Mixing: Charge the high-shear mixer with Magnesium Dimecrotate, Microcrystalline Cellulose, Lactose Monohydrate, and half the total Crospovidone. Mix at an impeller speed of 150 rpm and chopper speed of 1000 rpm for 5 minutes.

• Binder Addition: Spray the HPMC E5 aqueous solution (10% w/v) at a controlled rate of 15 mL/min. Self-Validation: The endpoint is reached when the power consumption of the impeller motor stabilizes, indicating uniform granule densification.

• Fluid Bed Drying: Transfer the wet mass to a fluid bed dryer. Set inlet air temperature to 60°C.

  • Critical IPC: Dry until the Loss on Drying (LOD) is strictly < 2.0%. If LOD exceeds 2.0%, residual moisture will cause core swelling during storage, leading to the rupture of the brittle enteric film.

• Milling & Lubrication: Pass the dried granules through a conical mill (e.g., Comil) using a 1.0 mm screen. Transfer to a V-blender, add the remaining Crospovidone and Magnesium Stearate, and blend for exactly 3 minutes to prevent over-lubrication (which would artificially delay disintegration).

• Compression: Compress using a rotary tablet press fitted with 8 mm standard concave punches.

  • Critical IPC: Maintain tablet hardness between 80–100 N and friability < 0.2%. High hardness is mandatory to prevent edge attrition during the turbulent coating process.

Protocol B: Enteric Film Coating

Causality Insight: Triethyl Citrate (TEC) is mandatory in the coating dispersion. It intercalates between the polymer chains, lowering the glass transition temperature ( Tg​ ) of the methacrylic acid copolymer. Without TEC, the film would be brittle and develop micro-cracks, allowing gastric acid to seep in and degrade the API.

• Dispersion Preparation: Homogenize Talc and TEC in purified water for 20 minutes. Slowly pour this excipient suspension into the Methacrylic Acid Copolymer dispersion under gentle magnetic stirring. Pass through a 0.5 mm sieve to remove agglomerates.

• Pre-Warming: Load the core tablets into a perforated coating pan. Pre-warm the bed to 35°C to prevent localized over-wetting when spraying begins.

• Coating Application:

  • Inlet Temp: 45–50°C

  • Exhaust Temp: 30–35°C (Must remain above the Tg​ of the plasticized polymer to ensure continuous film formation).

  • Atomization Pressure: 1.5 bar.

• Curing: Once a 10% weight gain is achieved, stop the spray and cure the tablets in the pan at 40°C for 30 minutes. Self-Validation: Curing allows polymer chain coalescence, sealing microscopic pores and finalizing the proton barrier.

Quality Control: Two-Stage Dissolution Dynamics

To validate the trustworthiness of the enteric barrier and the bioavailability of the core, a two-stage dissolution test (USP Apparatus 2, Paddle, 75 rpm, 37°C) is strictly enforced.

• Stage 1 (Acid Resistance): Submerge tablets in 900 mL of 0.1 N HCl (pH 1.2) for 2 hours.

  • Acceptance Criteria:< 10% API release. This validates that the polymer film successfully prevents gastric acid ingress, protecting the API and the patient's gastric mucosa[3].

• Stage 2 (Intestinal Release): Transfer tablets to 900 mL of Phosphate Buffer (pH 6.8).

  • Acceptance Criteria:> 80% API release within 45 minutes. This validates that the polymer ionizes correctly in the duodenal environment, allowing the superdisintegrant to rapidly burst the core and release the API for hepatic absorption[5].

Sources

• 1. Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate | C24H26MgO8 | CID 6433946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mmpharm.co.kr [mmpharm.co.kr]
• 3. KR20090117122A - Oral Pharmaceutical Formulations of Magnesium Dimecrotinate - Google Patents [patents.google.com]
• 4. KR20090117122A - Oral Pharmaceutical Formulations of Magnesium Dimecrotinate - Google Patents [patents.google.com]
• 5. What is the mechanism of Dimecrotic Acid? [synapse.patsnap.com]

in vivo dosing strategies for magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate in rodents

Application Note: In Vivo Dosing Strategies and Pharmacological Profiling of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate in Rodent Models

Introduction

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate (CAS: 26011-83-6 / 54283-65-7), widely known as magnesium dimecrotate or dimecrotic acid magnesium salt, is a specialized pharmacological compound[1]. Clinically and experimentally, it is utilized as a potent choleretic, spasmolytic, and hepatoprotective agent for the treatment of hepato-digestive insufficiency[2]. For drug development professionals and preclinical researchers, establishing rigorous in vivo dosing parameters for this compound is critical when designing translational models of hepatic injury, inflammation, and gastrointestinal motility disorders.

As a Senior Application Scientist, I have structured this guide to move beyond basic protocols. This document provides the mechanistic causality behind formulation choices, self-validating experimental workflows, and quantitative parameters necessary to ensure high-fidelity, reproducible data in rodent models.

Mechanistic Grounding & Pharmacodynamics

To design an effective in vivo protocol, researchers must first understand the causality behind the compound's physiological effects. Magnesium dimecrotate operates via a dual-pathway mechanism:

• Selective COX-2 Inhibition : Unlike traditional non-steroidal anti-inflammatory drugs (NSAIDs) that indiscriminately block cyclooxygenase enzymes, dimecrotic acid selectively inhibits COX-2[3]. This selectivity suppresses pro-inflammatory prostaglandin synthesis in hepatic and digestive tissues while sparing COX-1. Sparing COX-1 is critical in hepatoprotective models, as it maintains the protective mucosal lining of the gastrointestinal tract and prevents compound-induced ulcers[3].

• GPCR Modulation & Calcium Channel Regulation : The compound binds to specific G-protein coupled receptors (GPCRs), activating intracellular signaling pathways that elevate cyclic AMP (cAMP)[4]. This secondary messenger cascade, combined with the modulation of calcium-dependent ion channels, facilitates smooth muscle relaxation (spasmolytic effect) and promotes bile secretion (choleretic effect)[4].

Figure 1: Dual-pathway pharmacological mechanism of Magnesium Dimecrotate.

Formulation Causality and Quantitative Parameters

The Causality of Formulation: Magnesium dimecrotate is a magnesium salt of a lipophilic organic acid. While the magnesium ion confers some aqueous solubility, the bulky 2,4-dimethoxyphenyl moiety drives lipophilicity. Pure aqueous solutions often result in unstable suspensions that precipitate rapidly, leading to erratic in vivo absorption and high inter-subject variability.

To counteract this, specific vehicle systems must be employed based on the route of administration.

Table 1: Recommended Dosing Vehicles & Stability

Route	Vehicle Composition	Stability	Mechanistic Rationale
Oral (PO)	0.5% Carboxymethylcellulose (CMC) in Sterile Water	24 hours (RT)	The CMC polymer provides steric hindrance and increases fluid viscosity, preventing the rapid sedimentation of the lipophilic salt and ensuring a homogenous suspension.

| Intraperitoneal (IP) | 5% DMSO + 5% Tween-80 + 90% Sterile Saline | 4 hours (RT) | DMSO solubilizes the lipophilic domains, Tween-80 prevents micelle aggregation, and saline ensures the formulation is isotonic to prevent peritoneal shock. |

Table 2: Pharmacokinetic & Dosing Parameters (Rodents)

Parameter	Value / Range	Notes
Therapeutic Dose	10 – 50 mg/kg	Yields a dose-dependent choleretic and anti-inflammatory response.
T_max (Oral)	1.0 – 2.0 hours	Peak plasma concentration is achieved rapidly post-gavage[3].
Half-life (t_1/2)	~3.0 – 4.5 hours	Requires bi-daily (BID) dosing for sustained efficacy in chronic models.

| LD_50 (IP, Rats/Mice) | ~1.0 – 1.3 g/kg | Wide therapeutic index. (Note: Often misreported as mg/kg in raw database exports; actual toxicity thresholds are in the g/kg range)[5]. |

Step-by-Step Experimental Protocols

Protocol 1: Formulation of 10 mg/mL Oral Suspension

This protocol ensures a uniform suspension for oral gavage, minimizing dosing errors.

• Weighing : Accurately weigh 100 mg of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate powder.

• Wetting : Transfer the powder to a glass mortar. Add 500 µL of 0.5% CMC solution and triturate thoroughly to wet the powder and break up any aggregates.

• Volume Expansion : Gradually add the remaining 0.5% CMC solution in 1 mL increments while continuously mixing, bringing the final volume to 10 mL.

• Homogenization : Transfer to a glass vial and vortex for 2 minutes. Sonicate in a water bath for 5 minutes at room temperature.

• Self-Validating QC Step : Allow the vial to sit undisturbed for 30 minutes. Visually inspect for phase separation. A properly formulated suspension will remain cloudy and homogenous. Crucial: Use a magnetic stirrer continuously during the in vivo gavage process to guarantee dose uniformity across the cohort.

Protocol 2: Pharmacokinetic (PK) Profiling via Oral Gavage

A self-validating workflow for determining the bioavailability of the compound.

• Acclimation & Fasting : Fast Sprague-Dawley rats (200-250g) for 12 hours prior to dosing, providing water ad libitum.

• Baseline Sampling (Self-Validation) : Draw 200 µL of blood from the tail vein or jugular catheter into K2-EDTA tubes at T=0 (pre-dose). Rationale: This establishes baseline endogenous interference in the LC-MS/MS matrix.

• Dosing : Administer the 10 mg/mL suspension via oral gavage at a dose of 20 mg/kg (i.e., 2 mL/kg body weight).

• Serial Bleeding : Collect 200 µL blood samples at 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Plasma Processing : Centrifuge blood samples at 3,000 × g for 10 minutes at 4°C. Extract the plasma supernatant and store at -80°C until LC-MS/MS analysis.

Protocol 3: Efficacy Evaluation in CCl4-Induced Hepatic Injury

Testing the hepatoprotective properties of the compound.

• Induction : Induce hepatic injury in mice via an IP injection of 0.2% Carbon Tetrachloride (CCl4) dissolved in olive oil (10 mL/kg).

• Treatment : One hour post-induction, administer Magnesium Dimecrotate (30 mg/kg, PO). Repeat dosing every 12 hours for 3 days.

• Control Validation (Self-Validation) : Maintain a "Vehicle + CCl4" group and a "Vehicle + Olive Oil" (Sham) group. Rationale: Measuring AST/ALT levels in the CCl4-only group confirms the successful induction of the injury model before comparing it with the treatment group.

• Harvesting : At day 4, euthanize the animals. Collect blood for serum transaminase (ALT/AST) assays and harvest liver tissue. Fix half the liver in 10% formalin for H&E staining (to observe necrosis reduction) and snap-freeze the other half for COX-2 and inflammatory cytokine (TNF-α, IL-6) quantification.

Figure 2: In vivo experimental workflow for PK and PD evaluation.

References

• PubChem . Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate (CID 6433946). National Center for Biotechnology Information. URL:[Link]

• Patsnap Synapse . What is Dimecrotic Acid used for? (Drug Monograph & Clinical Indications). URL:[Link]

• Patsnap Synapse . What is the mechanism of Dimecrotic Acid? (Pharmacological Pathway Analysis). URL:[Link]

• Way2Drug . World Wide Approved Drugs: Dimecrotic Acid. URL: [Link]

Sources

• 1. Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate | C24H26MgO8 | CID 6433946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. World Wide approved drugs [way2drug.com]
• 3. What is Dimecrotic Acid used for? [synapse.patsnap.com]
• 4. What is the mechanism of Dimecrotic Acid? [synapse.patsnap.com]
• 5. 地美罗酸镁盐 CAS#: 54283-65-7 [m.chemicalbook.com]

sample preparation of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate for cell culture

Application Note: In Vitro Sample Preparation and Hepatocyte Culture Protocols for Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate

Executive Summary & Mechanistic Rationale

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate—commonly referred to as magnesium dimecrotate or hepadial—is a potent choleretic and hepatoprotective agent. Mechanistically, it acts directly on the tricarboxylic acid (TCA) cycle of hepatocytes to enhance ATP production, facilitate ammonia detoxification, and promote bile secretion .

When transitioning this compound from clinical formulations to in vitro cell culture models (e.g., HepG2 or primary human hepatocytes), researchers face a significant physicochemical hurdle: the compound is practically insoluble in water. Improper sample preparation inevitably leads to micro-precipitation, inaccurate dosing, and solvent-induced cytotoxicity. This guide provides a strictly validated, self-consistent protocol for the solubilization and application of magnesium dimecrotate, ensuring high-fidelity data in your metabolic assays.

Physicochemical Properties & Solvent Selection

To ensure thermodynamic stability in solution, the chosen solvent must accommodate both the lipophilic dimethoxyphenyl moiety and the ionic magnesium salt bridge.

Table 1: Physicochemical Profile of Magnesium Dimecrotate

Property	Value	Rationale / Impact on Cell Culture
Molecular Formula	C24​H26​MgO8​	Bulky organic salt; prone to aggregation in purely aqueous media .
Molecular Weight	466.8 g/mol	Requires precise molarity calculations for dose-response curves.
Aqueous Solubility	Practically Insoluble	Cannot be dissolved directly in DMEM/RPMI base media.
Organic Solubility	Soluble in DMF & Methanol	N,N-Dimethylformamide (DMF) is the optimal primary solvent .
Melting Point	152°C - 156°C	Thermally stable at standard incubator temperatures (37°C).

Causality in Solvent Selection: While Dimethyl Sulfoxide (DMSO) is the default vehicle in most biological assays, magnesium dimecrotate exhibits limited and unpredictable solubility in DMSO. Therefore, N,N-Dimethylformamide (DMF) is selected as the primary vehicle. To maintain scientific integrity and cell viability, the final concentration of DMF in the culture medium must never exceed 0.1% (v/v).

Experimental Workflows & Protocols

Fig 1. Step-by-step sample preparation workflow for in vitro assays.

Protocol A: Preparation of 50 mM Master Stock Solution

Objective: Create a sterile, highly concentrated stock to minimize downstream solvent carryover.

• Weighing: In a Class II biological safety cabinet, accurately weigh 23.34 mg of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate powder.

• Dissolution: Transfer the powder to a sterile, amber glass vial (to prevent potential photo-degradation). Add exactly 1.0 mL of anhydrous, cell-culture grade DMF.

• Agitation: Vortex the mixture for 30–60 seconds at room temperature.

  • Self-Validation Check: Hold the vial against a dark background. The solution must be completely clear. Incomplete dissolution leads to inaccurate dosing and micro-precipitates that physically damage cultured cells.

• Sterilization: Draw the solution into a solvent-resistant glass syringe and filter through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter into a fresh sterile vial.

  • Causality: PTFE is strictly required. DMF will melt standard Polyethersulfone (PES) or cellulose acetate filters, introducing toxic plastic polymers directly into your stock solution.

• Storage: Aliquot into 50 µL volumes and store at -20°C. The stock is stable for up to 3 months.

Protocol B: Preparation of Working Solutions and Cell Treatment

Objective: Deliver the compound to hepatocytes without inducing solvent toxicity or compound precipitation.

• Pre-warming: Warm the complete culture medium (e.g., DMEM + 10% FBS) to 37°C in a water bath.

  • Causality: Cold media drastically reduces the solubility threshold, causing immediate "cold-shock" precipitation of the lipophilic compound upon dilution.

• Serial Dilution: For a final target concentration of 50 µM in the well:

  • Add 1 µL of the 50 mM stock to 999 µL of pre-warmed complete media.

  • Vortex immediately to ensure rapid, homogenous dispersion.

• Verification:

  • Self-Validation Check: Inspect 100 µL of the working solution under a phase-contrast microscope at 20x magnification. The absence of refractile micro-crystals validates the thermodynamic stability of the dilution.

• Application: Aspirate old media from the hepatocyte culture (optimal confluence: 70-80%) and gently apply the treated media against the side of the well to prevent cell detachment.

Mechanistic Pathway & Assay Design

When designing your downstream assays (e.g., ATP luminescence assays or urea quantification), it is critical to understand the biological cascade triggered by the compound.

Fig 2. Hepatoprotective and choleretic signaling pathway of magnesium dimecrotate.

Quality Control & Critical Drug Interactions

When establishing this protocol as a self-validating system, researchers must account for the active magnesium ion component of the drug.

Antibiotic Interference (Causality): Magnesium salts are well-documented to interact with and decrease the absorption and efficacy of tetracycline-class antibiotics via heavy-metal chelation.

• Protocol Rule: If you are utilizing antibacterial agents in your cell culture media to prevent contamination, do not use tetracyclines (e.g., doxycycline, minocycline). The magnesium dimecrotate will form insoluble chelates with the antibiotic, simultaneously nullifying the antibacterial protection and precipitating your test compound out of solution. Rely strictly on standard Penicillin-Streptomycin (Pen-Strep) supplements.

Vehicle Control: Always include a vehicle-only control (0.1% DMF in complete media) in parallel with your treated wells. This internal control self-validates that any observed shifts in hepatocyte viability or ATP production are exclusively due to the magnesium dimecrotate, rather than basal solvent toxicity.

References

• Google Patents. "KR20090117122A - Oral Pharmaceutical Formulations of Magnesium Dimecrotinate.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6433946, Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate." PubChem, [Link]

• American Academy of Pediatrics. "Sarecycline - Drug Interactions (Magnesium Dimecrotate)." Pediatric Care Online, [Link]

Technical Notes & Optimization

Technical Support Center: Enhancing Aqueous Solubility of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate

Welcome to the Technical Support Center. This guide is designed for formulation scientists and drug development professionals working with Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate (also known as magnesium dimecrotate or dimecrotic acid magnesium salt).

While this compound is a highly effective choleretic and digestant[1], it is practically insoluble in water[2]. The extreme lipophilicity of the 2,4-dimethoxyphenyl moiety dominates the hydration energy, and the strong ionic interactions within the magnesium salt lattice resist aqueous dissociation. Furthermore, as a salt of a weak organic acid, its solubility profile is highly pH-dependent, presenting unique formulation challenges[3].

Physicochemical Profiling & Diagnostic Logic

Before selecting a formulation strategy, it is critical to identify the specific thermodynamic or kinetic barrier preventing dissolution in your experimental model. Use the diagnostic logic tree below to isolate the root cause of your solubility failure.

Logical decision tree for selecting the appropriate solubility enhancement strategy.

Troubleshooting Guides & Validated Protocols

Issue A: Poor Intrinsic Dissolution in Neutral Aqueous Media

Root Cause & Causality: The high crystal lattice energy of the magnesium salt prevents water molecules from effectively solvating the ions. By reducing the particle size to the ultrafine/nanoscale (0.02–23 microns), the surface-area-to-volume ratio increases exponentially. According to the Noyes-Whitney equation, this massive surface area shifts the kinetic equilibrium to favor rapid dissolution[1].

Self-Validating Protocol: High-Shear Antisolvent Precipitation

• Solvent Phase Preparation: Dissolve 500 mg of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate in 10 mL of N,N-Dimethylformamide (DMF) or methanol, where it is highly soluble[2].

  • Validation Check: The solution must be optically clear. Filter through a 0.22 µm PTFE syringe filter to remove any undissolved nucleation seeds.

• Antisolvent Phase Preparation: Prepare 100 mL of deionized water containing 0.5% w/v Poloxamer 188 (acting as a steric stabilizer). Chill to 4°C to reduce kinetic energy and suppress immediate crystal growth.

• Precipitation: Under high-shear homogenization (10,000 RPM), inject the solvent phase into the antisolvent phase at a constant rate of 1 mL/min using a syringe pump.

• Solvent Removal: Lyophilize the resulting nanosuspension for 48 hours to recover the dry powder.

• Validation Checkpoint: Analyze the reconstituted powder via Dynamic Light Scattering (DLS). A Polydispersity Index (PDI) < 0.3 confirms a uniform particle size distribution, ensuring predictable and reproducible dissolution[1].

Step-by-step workflow for ultrafine particle generation via antisolvent precipitation.

Issue B: Recrystallization of the API During Storage

Root Cause & Causality: Supersaturated solutions and amorphous nanoparticles are thermodynamically unstable. Over time, the molecules reorganize into their lowest-energy crystalline state, negating the solubility gains. Soluble Polyvinylpyrrolidone (PVP) acts as an anti-nucleating agent. It forms intermolecular hydrogen bonds with the drug, raises the glass transition temperature (Tg) of the system, and sterically restricts molecular mobility, trapping the drug in an amorphous solid dispersion (ASD)[4].

Self-Validating Protocol: Solvent Evaporation for ASD

• Co-dissolution: Dissolve magnesium dimecrotate and soluble PVP (e.g., PVP K30) in a 1:3 weight ratio in a co-solvent system of Methanol/Dichloromethane (1:1 v/v).

• Evaporation: Remove the solvent rapidly using a rotary evaporator at 40°C under reduced pressure (100 mbar) to prevent phase separation.

• Secondary Drying: Place the resulting film in a vacuum oven at 40°C for 24 hours to remove residual solvent.

• Milling: Mill the solid dispersion and pass it through a 60-mesh screen.

• Validation Checkpoint: Perform Powder X-Ray Diffraction (PXRD). The absence of sharp diffraction peaks (a broad "halo" pattern) validates that the drug is fully amorphous and successfully dispersed within the polymer matrix[4].

Issue C: Premature Precipitation in Acidic Media (Gastric Fluid)

Root Cause & Causality: Magnesium dimecrotate is a salt of a weak acid. In the low pH of the stomach (pH 1.2), the magnesium salt dissociates, and the anion is protonated to form free dimecrotic acid. This free acid is highly lipophilic and crashes out of solution[5], resulting in poor absorption.

Self-Validating Protocol: pH-Dependent Polymeric Coating

• Core Tablet Preparation: Compress the amorphous solid dispersion (from Issue B) into core tablets.

• Coating Solution Preparation: Prepare a 10% w/v solution of a pH-dependent polymer (e.g., Hydroxypropyl methylcellulose phthalate, HPMCP) in an ethanol/water mixture, adding 1% w/v triethyl citrate as a plasticizer[3].

• Fluid Bed Coating: Spray the coating solution onto the core tablets in a fluid bed coater with an inlet temperature of 40°C until a 5-8% weight gain is achieved.

• Validation Checkpoint: Conduct a two-stage dissolution test. The tablet must release <10% of the drug in 0.1 N HCl (pH 1.2) over 2 hours, but >80% within 45 minutes when transitioned to phosphate buffer (pH 6.8)[3].

Quantitative Data Summary

The table below summarizes the expected outcomes of the implemented formulation strategies:

Formulation Strategy	Primary Mechanism	Target Issue	Expected Solubility Enhancement	Physical Stability Impact
Ultrafine Particles	Surface area maximization	Slow intrinsic dissolution	5x to 15x increase in dissolution rate	Moderate (Requires steric stabilizers)
Amorphous Solid Dispersion (PVP)	Crystal lattice disruption & Tg elevation	Recrystallization / Low saturation	20x to 50x increase in apparent solubility	High (Polymer matrix prevents nucleation)
pH-Dependent Coating	Ionization control via enteric protection	Gastric precipitation	Prevents 90%+ of acid-induced precipitation	High (Protects API until intestinal transit)

Frequently Asked Questions (FAQs)

Q: Can I use standard co-solvents like PEG 400 or surfactants to keep it in solution? A: While co-solvents and surfactants can reduce interfacial tension[5], the extreme hydrophobicity of the 2,4-dimethoxyphenyl group means that upon dilution in aqueous biological fluids, the co-solvent capacity drops rapidly, leading to immediate precipitation. Solid dispersions or nanocrystals are far more robust for preventing in vivo precipitation.

Q: Will heating the aqueous solvent improve dissolution for my in vitro assays? A: Heating provides kinetic energy that may temporarily increase the dissolution rate[6]. However, upon cooling to room or body temperature, the solution will become supersaturated and rapidly crystallize. Furthermore, excessive heat can cause chemical degradation of the butenoate double bond.

References

• Google Patents.US5656286A - Solubility parameter based drug delivery system and method for altering drug saturation concentration.
• Google Patents.KR20090117122A - Oral Pharmaceutical Formulations of Magnesium Dimecrotinate.
• Google Patents.US8734830B2 - Manufacturing method and apparatus of ultrafine particles having uniform particle size distribution.

Sources

• 1. US8734830B2 - Manufacturing method and apparatus of ultrafine particles having uniform particle size distribution - Google Patents [patents.google.com]
• 2. echemi.com [echemi.com]
• 3. KR20090117122A - Oral Pharmaceutical Formulations of Magnesium Dimecrotinate - Google Patents [patents.google.com]
• 4. US5656286A - Solubility parameter based drug delivery system and method for altering drug saturation concentration - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate Degradation

Welcome to the Application Scientist Support Portal. This guide is designed for researchers, analytical chemists, and formulation scientists working with Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate (commonly known as Magnesium dimecrotate or Dimecrotic acid magnesium salt)[1].

As a choleretic and hepatoprotective agent[2], this API presents unique stability challenges during storage and formulation due to its α,β -unsaturated carboxylic acid moiety, electron-rich aromatic ring, and the hygroscopic nature of magnesium salts. This guide provides mechanistic troubleshooting, validated protocols, and actionable mitigation strategies.

Mechanistic Overview of Degradation Pathways

Understanding the structural vulnerabilities of your compound is the first step in troubleshooting. Magnesium dimecrotate is primarily susceptible to three degradation vectors: photo-isomerization, moisture-induced disproportionation, and autoxidation.

Degradation pathways of magnesium dimecrotate under environmental stress.

Troubleshooting FAQs

Q1: My HPLC assay shows a new peak with the exact same mass (isobaric) but a different retention time. What is happening?

Root Cause: You are observing E/Z (trans/cis) isomerization . Magnesium dimecrotate is often synthesized and isolated as the specific cis (Z) isomer to ensure therapeutic efficacy[3]. However, the conjugated α,β -unsaturated double bond absorbs UV/Vis light. Causality: Photon absorption promotes an electron into the π∗ anti-bonding orbital, temporarily breaking the double bond's rigidity. The molecule rotates to relieve steric strain between the 2,4-dimethoxyphenyl group and the carboxylate, relaxing into a photostationary mixture of E and Z isomers. Resolution: Switch to actinic (amber) glassware for all sample preparations. Ensure your HPLC method is stability-indicating and capable of baseline-resolving the E and Z isomers (see Protocol 1 below).

Q2: During long-term stability testing (40°C / 75% RH), the powder cakes, and the DSC melting point shifts significantly. Is the API degrading thermally?

Root Cause: This is a moisture-driven physical and chemical degradation, not purely thermal. Causality: The Mg2+ cation is a "hard" Lewis acid with a high charge density, making it strongly oxophilic. It aggressively coordinates with ambient water molecules, forming crystal hydrates. This moisture uptake increases molecular mobility within the solid state. Over time, the localized water acts as a micro-solvent, causing the salt to disproportionate into free dimecrotic acid and magnesium hydroxide, which alters the Differential Scanning Calorimetry (DSC) profile. Resolution: Store the bulk API in double-lined polyethylene bags with silica gel desiccants, backfilled with Argon, and sealed within a high-density polyethylene (HDPE) drum.

Q3: We are detecting trace amounts of 2,4-dimethoxyacetophenone in our aged samples. Where is this coming from?

Root Cause: Oxidative cleavage of the alkene bond. Causality: The two methoxy groups on the aromatic ring are strong electron-donating groups (via resonance). They push electron density through the conjugated system, making the alkene highly nucleophilic and susceptible to autoxidation by atmospheric triplet oxygen or reactive oxygen species (ROS). This forms a cyclic dioxetane intermediate that spontaneously cleaves, yielding 2,4-dimethoxyacetophenone and glyoxylic acid derivatives. Resolution: Eliminate oxygen from the headspace during storage. If formulating into a solid oral dosage form, consider applying a pH-dependent polymer coating to protect the active ingredient from both acidic gastric degradation and atmospheric oxygen[2].

Standardized Experimental Protocols

To ensure self-validating and reproducible results, implement the following protocols in your analytical and formulation workflows.

Protocol 1: Stability-Indicating HPLC-UV Method for Isomer Resolution

Purpose: To accurately quantify E/Z isomerization and oxidative degradants without inducing on-column degradation.

• Mobile Phase Preparation:

  • Buffer: Prepare a 10 mM Potassium Phosphate buffer. Adjust to pH 3.0 using orthophosphoric acid. Causality: A low pH suppresses the ionization of the butenoate carboxylate group, ensuring sharp peak shapes and preventing secondary interactions with free silanols on the stationary phase.

  • Organic Modifier: HPLC-grade Acetonitrile (MeCN).

• Column Selection: Use a high-coverage C18 column (e.g., 150 mm x 4.6 mm, 3 µm particle size) thermostatted to 25°C.

• Sample Preparation: Dissolve 10 mg of the API in 10 mL of a 50:50 Buffer:MeCN diluent. Critical: Perform this step under low-actinic light to prevent artifactual photo-isomerization during sample prep.

• Gradient Elution: Run a gradient from 30% MeCN to 80% MeCN over 20 minutes.

• Detection: Set the UV detector to 280 nm. Causality: The conjugated 2,4-dimethoxyphenyl system has a strong chromophore in this region, providing high sensitivity for both the parent API and its primary cleavage degradants.

• System Suitability: The resolution ( Rs​ ) between the cis (Z) and trans (E) isomers must be ≥2.0 .

Protocol 2: Controlled Storage & Handling Workflow

Purpose: To establish a self-validating storage system that prevents moisture and oxidative degradation.

• Primary Packaging: Transfer the synthesized magnesium dimecrotate powder into an amber glass vial or light-opaque HDPE container.

• Inert Gas Purging: Insert an Argon gas line into the container. Purge the headspace for 30 seconds at a low flow rate. Causality: Argon is heavier than air and effectively displaces oxygen, mitigating autoxidation.

• Desiccation: Place the primary container into a secondary vacuum-sealable Mylar bag containing a color-indicating silica gel packet.

• Verification: The color-indicating silica serves as a self-validating mechanism. If the silica changes from blue to pink (or orange to green, depending on the type), the moisture barrier has been breached, and the sample must be re-tested for hydrate formation via Karl Fischer titration or DSC.

Quantitative Degradation Summary

Use the following table to benchmark your stability studies and identify the root cause of observed degradation.

Stress Condition	Primary Degradation Mechanism	Key Analytical Marker	Recommended Analytical Technique	Mitigation Strategy
Light (UV/Vis)	Photo-isomerization	Appearance of E-isomer peak	HPLC-UV (280 nm)	Actinic glassware, dark storage
Humidity (>60% RH)	Hydration & Disproportionation	Shift in melting point, mass gain	DSC, Karl Fischer Titration	Desiccators, moisture-barrier packaging
Oxidation (O2/Heat)	Alkene Cleavage	2,4-dimethoxyacetophenone	LC-MS/MS, GC-MS	Argon backfilling, antioxidant excipients
Acidic Media (pH < 4)	Salt Dissociation	Free dimecrotic acid precipitation	HPLC-UV, Visual inspection	Enteric/pH-dependent polymer coating[2]

References

• Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate | C24H26MgO8 | CID 6433946 National Center for Biotechnology Information (PubChem) URL:[Link]

• Oral Pharmaceutical Formulations of Magnesium Dimecrotinate (KR20090117122A)
• Method for preparing cis-dimecrotinic acid and salts thereof (KR100958678B1)

Sources

• 1. Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate | C24H26MgO8 | CID 6433946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. KR20090117122A - Oral Pharmaceutical Formulations of Magnesium Dimecrotinate - Google Patents [patents.google.com]
• 3. KR100958678B1 - Method for preparing cis-dimecrotinic acid and salts thereof - Google Patents [patents.google.com]

Technical Support Center: Optimizing the Synthesis of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate

Welcome to the technical support center for the synthesis of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis, troubleshoot common issues, and optimize reaction yields. The information herein is structured to provide not just procedural steps, but the underlying chemical logic to empower you to make informed decisions in your laboratory work.

The synthesis of this target molecule is typically achieved through a sequence of well-established organic transformations. A common and effective route begins with a Reformatsky reaction, followed by dehydration, saponification, and final salt formation. This guide will focus on optimizing this pathway.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format to help you diagnose and resolve problems encountered during the synthesis.

Problem Area 1: The Initial Condensation (Reformatsky Reaction)

The first critical step is the formation of the β-hydroxy ester intermediate via the Reformatsky reaction, where 2,4-dimethoxyacetophenone is reacted with an α-haloester (e.g., ethyl bromoacetate) and metallic zinc.[1]

Question: My Reformatsky reaction fails to initiate or is extremely sluggish. What are the common causes?

Answer: Failure to initiate is the most common problem in this reaction and is almost always linked to the quality and activation of the zinc metal. The reaction occurs on the surface of the zinc, which is often passivated by a layer of zinc oxide.

• Causality & Solution: The oxidative insertion of zinc into the carbon-halogen bond of the α-haloester cannot occur if the metal surface is coated with an unreactive oxide layer.[2][3] You must expose a fresh, reactive zinc surface.

  • Zinc Activation: Before starting the reaction, activate the zinc dust or turnings. Common methods include washing with dilute HCl to etch the oxide layer, followed by rinses with water, ethanol, and finally anhydrous ether to ensure it is completely dry.[4] Another effective method is to treat the zinc with a small amount of iodine or 1,2-dibromoethane in the reaction solvent; the formation of a colored solution or gentle refluxing indicates activation.

  • Anhydrous Conditions: The organozinc intermediate (a Reformatsky enolate) is a strong base and will be quenched by protic solvents, including trace amounts of water.[2][5] Ensure all glassware is oven-dried, and use anhydrous solvents (e.g., THF or diethyl ether).

  • Reagent Purity: Ensure the 2,4-dimethoxyacetophenone and ethyl bromoacetate are pure and dry.

Question: I'm observing very low conversion of the 2,4-dimethoxyacetophenone starting material, even though the reaction initiated. How can I improve the yield?

Answer: Low conversion points to suboptimal reaction conditions or stoichiometry.

• Causality & Solution:

  • Temperature Control: The reaction is exothermic. While some initial heating may be required for initiation, the temperature should be controlled to maintain a gentle reflux. Overheating can promote side reactions.

  • Reagent Stoichiometry: Ensure you are using a sufficient excess of zinc and the α-haloester. A common ratio is 1.5-2.0 equivalents of the haloester and 2.0 equivalents of zinc relative to the ketone.

  • Reaction Time: Allow sufficient time for the reaction to proceed to completion. Monitor the consumption of the starting ketone using Thin Layer Chromatography (TLC).

Question: My reaction mixture produced a significant amount of a high-boiling side product, which I believe is diethyl adipate. Why did this happen?

Answer: You are likely observing the result of a Wurtz-type coupling reaction.

• Causality & Solution: This occurs when the organozinc intermediate, formed from ethyl bromoacetate, reacts with another molecule of ethyl bromoacetate instead of the intended ketone. This side reaction is favored at higher temperatures and high local concentrations of the haloester.[6] To minimize this, add the ethyl bromoacetate solution dropwise to the heated suspension of zinc and the 2,4-dimethoxyacetophenone. This keeps the concentration of the haloester low at any given moment, favoring the desired reaction with the ketone.

Problem Area 2: Dehydration of the β-Hydroxy Ester

Once the β-hydroxy ester is formed and isolated, it must be dehydrated to create the α,β-unsaturated double bond.

Question: My dehydration step is yielding a mixture of the desired product and unreacted starting material. How can I drive the reaction to completion?

Answer: Incomplete dehydration is typically due to an insufficient catalyst, inadequate temperature, or failure to remove water from the reaction.

• Causality & Solution: Dehydration is an equilibrium process. According to Le Châtelier's principle, the equilibrium can be shifted toward the product by removing water as it is formed.

  • Catalyst: Use a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH) or sulfuric acid.

  • Water Removal: Perform the reaction in a solvent like toluene or benzene using a Dean-Stark apparatus to azeotropically remove water.[7]

  • Temperature: Ensure the reaction is heated to a sufficient temperature (reflux) to facilitate both the elimination reaction and the azeotropic removal of water.

Problem Area 3: Saponification and Final Salt Formation

The final steps involve hydrolyzing the ethyl ester to the carboxylate and then forming the magnesium salt.

Question: The hydrolysis (saponification) of my α,β-unsaturated ester is slow or incomplete. What can I do?

Answer: The ester in your product, ethyl 3-(2,4-dimethoxyphenyl)-2-butenoate, is sterically hindered, which can slow down the rate of saponification.

• Causality & Solution: The hydroxide ion must attack the carbonyl carbon, which is sterically shielded by the bulky dimethoxyphenyl group and the ethyl group.

  • Increase Temperature: Refluxing the reaction mixture is often necessary to provide sufficient energy to overcome the activation barrier.

  • Use a Co-solvent: If using aqueous NaOH or KOH, adding a co-solvent like ethanol or THF can improve the solubility of the ester and increase the reaction rate.

  • Increase Reaction Time: Monitor the reaction by TLC until all the starting ester has been consumed.

Question: I am experiencing significant product loss during the precipitation of the final magnesium salt. How can I improve my recovery?

Answer: Product loss at this stage is usually due to the partial solubility of the magnesium salt in the reaction medium or mechanical losses during isolation.

• Causality & Solution: The solubility of the magnesium salt is dependent on the solvent and temperature.

  • Solvent Choice: After forming the sodium or potassium salt of the carboxylic acid, ensure the solvent used for the precipitation with a magnesium salt (e.g., MgSO₄ or MgCl₂) is one in which the magnesium salt is poorly soluble (e.g., a mixture of water and a less polar solvent like ethanol or isopropanol might be effective).

  • Cooling: After adding the magnesium salt solution, cool the mixture in an ice bath to minimize the solubility of your product and maximize precipitation.

  • Washing: Wash the filtered product with a small amount of cold solvent to remove impurities without dissolving a significant amount of the product.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the overall workflow for this synthesis?

A1: The synthesis follows a logical four-step sequence from commercially available starting materials.

Caption: Overall workflow for the synthesis.

Q2: What is the mechanism of the key Reformatsky reaction step?

A2: The reaction proceeds via the formation of an organozinc intermediate, often called a Reformatsky enolate, which then adds to the ketone carbonyl.

Caption: Mechanism of the Reformatsky reaction.

Q3: How critical are anhydrous conditions for the initial Reformatsky reaction?

A3: Absolutely critical. Grignard reagents and the organozinc intermediates in the Reformatsky reaction are highly basic and will react readily with any protic source, especially water.[8][9] This reaction, known as quenching, protonates the carbanion-like species, rendering it inactive for the desired nucleophilic attack on the ketone. This will drastically reduce or completely inhibit product formation. Always use oven- or flame-dried glassware and anhydrous solvents.

Q4: What are the best practices for purifying the intermediate and final products?

A4:

• β-Hydroxy Ester & α,β-Unsaturated Ester: These neutral organic compounds are best purified by silica gel column chromatography. A gradient of ethyl acetate in hexanes is typically effective.[10]

• 3-(2,4-dimethoxyphenyl)-2-butenoic Acid: After saponification and acidification, the resulting carboxylic acid can often be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

• Final Magnesium Salt: The final product should precipitate as a solid. It can be purified by washing with cold solvent or by recrystallization if a suitable solvent system can be identified. Purity can be checked by ¹H NMR and elemental analysis.

Section 3: Experimental Protocols & Data

Table 1: Recommended Reagent Stoichiometry and Conditions

Step	Reagent	Stoichiometry (Equivalents)	Key Conditions
1. Reformatsky	2,4-Dimethoxyacetophenone	1.0	Anhydrous THF, Reflux
Ethyl Bromoacetate	1.5 - 2.0	Dropwise addition
Activated Zinc Dust	2.0	Initiate with I₂ or heat
2. Dehydration	β-Hydroxy Ester Intermediate	1.0	Toluene, Reflux
p-Toluenesulfonic Acid	0.05 - 0.1 (Catalytic)	Use Dean-Stark trap
3. Saponification	α,β-Unsaturated Ester	1.0	Ethanol/Water, Reflux
Sodium Hydroxide	1.5 - 2.0	Monitor by TLC
4. Salt Formation	Carboxylate Salt	1.0	Room Temp -> 0-5 °C
Magnesium Sulfate (aq.)	0.5	Stir for 1-2 hours

Protocol 1: Synthesis of Ethyl 3-(2,4-dimethoxyphenyl)-3-hydroxybutanoate

• Set up an oven-dried, three-neck round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add activated zinc dust (2.0 eq.) and a crystal of iodine to the flask. Gently heat under nitrogen until the purple iodine vapor subsides, indicating activation. Allow to cool.

• Add anhydrous THF to the flask, followed by 2,4-dimethoxyacetophenone (1.0 eq.).

• In the dropping funnel, prepare a solution of ethyl bromoacetate (1.5 eq.) in anhydrous THF.

• Gently heat the flask contents to reflux. Add a small portion of the bromoacetate solution to initiate the reaction. Initiation is marked by the disappearance of the iodine color and sustained reflux.

• Once initiated, add the remaining ethyl bromoacetate solution dropwise over 1 hour, maintaining a gentle reflux.

• After the addition is complete, continue to reflux for an additional 2-3 hours or until TLC analysis shows consumption of the starting ketone.

• Cool the reaction mixture to 0 °C and quench by slowly adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude oil via silica gel chromatography to yield the β-hydroxy ester.

References

• Shriner, R. L. (1942). The Reformatsky Reaction. Organic Reactions, 1, 1-37.
• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews, 89(4), 863-927.
• Concellón, J. M., Rodríguez-Solla, H., & Díaz, P. (2007). A General and Completely E-Selective Synthesis of α,β-Unsaturated Esters, Amides, and Ketones from Dihalo Compounds and Aldehydes Promoted by Manganese. The Journal of Organic Chemistry, 72(20), 7974-7979.
• Fürstner, A. (1989). Recent advancements in the Reformatsky reaction. Synthesis, 1989(08), 571-590.
• Ding, W., Hu, J., Jin, H., Yu, X., & Wang, S. (2018). One-Pot Synthesis of α,β-Unsaturated Esters, Ketones, and Nitriles from Alcohols and Phosphonium Salts. Synthesis, 50(01), 107-118.
• Alfa Chemistry. (n.d.). Grignard Reaction.
• Chemistry LibreTexts. (2023, January 22).
• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones.
• Google Patents. (n.d.).
• Jim Clark. (2015). Reaction of aldehydes and ketones with Grignard reagents.
• University of Michigan. (n.d.). Grignard Synthesis of Triphenylmethanol.
• Nicolaou, K. C., & Sorensen, E. J. (2000). A New Method for the One-Step Synthesis of α,β-Unsaturated Carbonyl Systems from Saturated Alcohols and Carbonyl Compounds. Journal of the American Chemical Society, 122(30), 7374-7375.
• Master Organic Chemistry. (n.d.).
• Wikipedia. (n.d.).
• Organic Syntheses. (n.d.).
• BYJU'S. (n.d.). Grignard Reaction Mechanism.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• University of California, Davis. (n.d.). Experiment 25 – The Grignard Reaction.
• Quora. (2026, March 13). Why would a Grignard reagent react with both acetophenone and acetone, and does that make it less useful for distinguishing them?
• Organic-Chemistry.org. (n.d.). Grignard Reaction - Common Conditions.
• Chemistry Steps. (2025, August 5). The Grignard Reaction Mechanism.
• Adichemistry. (n.d.).
• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents.
• Ashby, E. C., & Laemmle, J. (1975). The Grignard Reaction – Unraveling a Chemical Puzzle. Accounts of Chemical Research, 8(12), 410-417.
• Organic Chemistry Tutor. (n.d.). Grignard Reagent and Grignard Reaction.
• Harlim, A., et al. (2015). Synthesis 3,4-Dimethoxybenzyl-2,4-Dihydroxyphenyl Ketone from Eugenol. International Journal of Science and Engineering, 8(2), 91-94.
• PubChem. (n.d.). Magnesium 3-(2,4-dimethoxyphenyl)
• Teledyne ISCO. (2012).
• PubChem. (n.d.). 3-(2,4-Dimethoxyphenyl)-2-butenoic acid.
• Gao, Y., et al. (2014). Optimization and mechanism in preparing active magnesium oxide from magnesite. Journal of Central South University, 21(11), 4165-4171.
• Crimson Publishers. (2018, August 24). 4,4-Dimethoxy-2-butanone as 1,3-Dielectrophylic 3-Carbon Building Block: New Route for the Synthesis of Toluene, o-Xylene, Naphthalenes and Pyrimidines.
• Rieke, R. D. (1977).
• Ghorab, M. M., et al. (2018). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Molecules, 23(10), 2505.
• European Patent Office. (n.d.). EP 0357565 A2 - New process for the synthesis of the levodopa.
• Mátyus, P., et al. (2015). Experimental and Computational Study on the Debenzylation of (2,4-dimethoxybenzyl)-protected 1,3-diazaoxindoles. Periodica Polytechnica Chemical Engineering, 59(3), 183-190.
• The Royal Society of Chemistry. (n.d.). Supporting Information For - The Royal Society of Chemistry.
• Malaysian Journal of Analytical Sciences. (2023, June 23). STUDY OF SOLVOTHERMAL SYNTHESIS OF MAGNESIUM-BASED METAL-ORGANIC FRAMEWORKS.
• National Center for Biotechnology Information. (2021, October 28). Synthesis, Characterization, and Cellular Uptake of Magnesium Maltol and Ethylmaltol Complexes.

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• 10. teledynelabs.com [teledynelabs.com]

enhancing bioavailability of oral magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate formulations

Welcome to the Technical Support Center for Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate formulation development. As a Senior Application Scientist, I have designed this resource to help researchers, formulation scientists, and drug development professionals navigate the physicochemical hurdles of this unique compound.

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate (commonly known as Magnesium Dimecrotate) is a potent choleretic and hepatoprotective agent. It acts directly on the hepatocyte TCA cycle to improve liver function and promote ammonia excretion (). However, its oral bioavailability is heavily compromised by two inherent properties: extreme deliquescence (hygroscopicity) and acid lability (precipitation/degradation in gastric fluid).

Below, you will find field-proven troubleshooting guides, self-validating protocols, and mechanistic FAQs to ensure your oral formulations achieve optimal pharmacokinetic profiles.

Part 1: Mechanistic Overview & Pathway Visualization

To formulate effectively, we must first understand the biological target and the pharmacokinetic journey of the compound. If the active moiety is degraded in the stomach, it can never reach the hepatic portal system to exert its therapeutic effect.

Fig 1: Pharmacokinetic and hepatoprotective signaling pathway of Magnesium Dimecrotate.

Part 2: Troubleshooting Guide - Formulation & Processing

Q1: My granules are becoming sticky, forming hard agglomerates during the wet granulation process. How can I resolve this?

• Causality: This is a direct result of the inherent deliquescence of the magnesium salt. When exposed to environmental humidity or aqueous binding liquids, the compound rapidly absorbs moisture, leading to over-wetting and loss of granule porosity.

• Solution: You must eliminate water from the processing environment. Switch from an aqueous binder to a non-aqueous or hydroalcoholic binder system (e.g., 90% ethanol with PVP K30). Additionally, incorporate moisture-scavenging excipients like colloidal silicon dioxide (Aerosil) at 1-2% w/w during the dry mixing phase to protect the API.

Q2: During tableting, the core tablets are exhibiting severe capping and high friability. What is the root cause?

• Causality: Capping in deliquescent formulations usually occurs because the granules were over-wetted and then dried too rapidly, creating a "case-hardening" effect. This traps air inside the granule, preventing plastic deformation during compression.

• Solution: Optimize your fluid-bed drying rate (use a lower inlet temperature, ~40°C) and add a highly compressible dry binder (e.g., Microcrystalline Cellulose PH-102) to the extra-granular phase to restore plasticity.

Part 3: Troubleshooting Guide - Dissolution & Bioavailability

Q3: In vitro dissolution testing shows >80% drug release in 0.1 N HCl (pH 1.2) within 30 minutes, but in vivo bioavailability remains near zero. Why?

• Causality: Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate is highly soluble in acid, but the free 3-(2,4-dimethoxyphenyl)-2-butenoic acid moiety precipitates or degrades in the harsh gastric environment. By the time the gastric emptying phase pushes the dose into the duodenum (where the primary uptake transporters reside), the drug is no longer in an absorbable state.

• Solution: The formulation requires a pH-dependent delayed-release matrix or an enteric coating to completely bypass gastric release ().

Q4: We applied an enteric coating (Eudragit L30 D-55), but the coating is failing and peeling off during stability testing. What went wrong?

• Causality: Enteric polymers like methacrylic acid copolymers contain acidic functional groups. Magnesium dimecrotate is an alkaline salt. Direct contact between the alkaline core and the acidic polymer causes an acid-base neutralization reaction at the interface, destroying the integrity of the enteric film.

• Solution: You must apply a neutral, water-soluble sub-coat (such as Hydroxypropyl Methylcellulose - HPMC) to act as a physical barrier between the core tablet and the enteric layer.

Part 4: Self-Validating Experimental Protocol

To guarantee reproducibility and high bioavailability, follow this self-validating workflow for enteric-coated granulation. Every step includes a mandatory validation checkpoint to ensure the system's integrity before proceeding.

Step-by-Step Methodology: Enteric-Coated Tableting

• Dry Blending: Combine the API with microcrystalline cellulose (diluent) and colloidal silicon dioxide (moisture scavenger) in a V-blender for 15 minutes.

  • Validation Checkpoint: Perform blend uniformity analysis via HPLC. Proceed only if Relative Standard Deviation (RSD) is < 5%.

• Non-Aqueous Wet Granulation: Granulate the blend using a 90% ethanolic solution of PVP K30.

  • Validation Checkpoint: Monitor the impeller torque of the high-shear mixer. Stop granulation immediately when the torque curve plateaus to prevent over-massing.

• Fluid Bed Drying: Dry the granules at an inlet temperature of 40°C.

  • Validation Checkpoint: Conduct Karl Fischer titration. Proceed to milling only if the Moisture Content (LOD) is ≤ 2.0%.

• Core Compression: Compress the lubricated granules using standard concave punches.

  • Validation Checkpoint: Test tablet friability. Proceed to coating only if friability is < 0.5% to ensure the cores can withstand the mechanical stress of the coating pan.

• Barrier Sub-Coating: Spray an aqueous HPMC solution onto the core tablets until a 2.5% to 3.0% weight gain is achieved.

• Enteric Coating: Apply Eudragit L30 D-55 (methacrylic acid copolymer) mixed with a plasticizer (triethyl citrate) until an 8.0% to 12.0% weight gain is achieved.

  • Validation Checkpoint: Perform two-stage dissolution testing (See Table 1).

Fig 2: Self-validating experimental workflow for enteric-coated deliquescent formulations.

Part 5: Quantitative Data & Quality Attributes

Use the following data matrix to benchmark your formulation's performance. Deviations from these target values directly correlate with a drop in in-vivo bioavailability.

Formulation Stage	Critical Parameter	Target Value	Critical Quality Attribute (CQA) Impact
Granulation	Environmental RH	< 30%	Prevents deliquescence and API degradation
Drying	Moisture Content (LOD)	≤ 2.0%	Ensures flowability and prevents tablet capping
Sub-coating	Polymer Weight Gain	2.5% - 3.0%	Prevents alkaline API / acidic polymer interaction
Enteric Coating	Polymer Weight Gain	8.0% - 12.0%	Ensures gastric bypass; maximizes intestinal AUC
Dissolution (pH 1.2)	Drug Release (2 hrs)	< 10%	Confirms gastric resistance efficacy
Dissolution (pH 6.8)	Drug Release (45 min)	> 80%	Confirms immediate release in target absorption window

Part 6: FAQs - Clinical & Advanced Delivery Inquiries

Q5: Can lipid-based formulations (e.g., SEDDS) improve the bioavailability of this compound? Answer: While converting an active moiety into a Self-Emulsifying Drug Delivery System (SEDDS) can bypass dissolution rate limitations for lipophilic drugs, Magnesium Dimecrotate is highly hydrophilic. The primary barrier here is gastric degradation, not intrinsic intestinal permeability. Therefore, pH-dependent delayed-release matrices remain the scientifically sound and cost-effective industry standard.

Q6: Does co-administration with other drugs or minerals affect the absorption of this formulation? Answer: Yes. Because this compound is a magnesium salt, co-administration with certain antibiotics (such as tetracyclines) can lead to chelation and complexation in the gastrointestinal tract, significantly reducing the bioavailability of both agents. A strict 2-to-4 hour administration gap must be observed during clinical trial designs.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6433946, Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate" PubChem, 2025.[Link]

• France Bio-Chimie.

minimizing batch-to-batch variability in dimecrotic acid magnesium salt production

Welcome to the Technical Support Center for the production of dimecrotic acid magnesium salt. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting strategies to minimize batch-to-batch variability. Our approach is grounded in the principles of Quality by Design (QbD) to ensure a robust and reproducible manufacturing process.

Understanding the Molecule and Its Critical Quality Attributes (CQAs)

Dimecrotic acid, with the IUPAC name (2Z)-3-(2,4-Dimethoxyphenyl)-2-butenoic acid, is the active pharmaceutical ingredient (API). Its magnesium salt is often formulated to enhance its physicochemical properties. The consistency of these properties from batch to batch is critical for the safety and efficacy of the final drug product.

The primary Critical Quality Attributes (CQAs) for dimecrotic acid magnesium salt that are influenced by the manufacturing process include:

• Purity Profile: The level of process-related impurities and degradation products must be consistently below established thresholds.

• Polymorphic Form: Different crystalline forms can affect solubility, dissolution rate, and bioavailability.[1][2] The desired, most stable polymorph must be consistently produced.

• Particle Size Distribution (PSD): PSD influences bulk density, flowability, and dissolution characteristics of the API.[3][4]

• Assay (Content of Dimecrotic Acid and Magnesium): Ensuring the correct stoichiometric ratio of the acid and magnesium is crucial for the drug's performance.

• Residual Solvents: Levels of solvents used during synthesis and crystallization must be within acceptable limits.

• Water Content: The hydration state of the magnesium salt can impact its stability and handling properties.

Critical Process Parameters (CPPs) in Dimecrotic Acid Magnesium Salt Production

Controlling the CQAs requires a thorough understanding and control of the Critical Process Parameters (CPPs). The following table outlines the key CPPs in the synthesis and crystallization of dimecrotic acid magnesium salt and the rationale for their control.

Process Stage	Critical Process Parameter (CPP)	Rationale for Control	Potential Impact of Variability
Synthesis of Dimecrotic Acid	Temperature	Reaction kinetics and impurity formation are highly temperature-dependent.	Higher temperatures can lead to increased side reactions and degradation.
pH	The pH of the reaction mixture can influence the reaction rate and the formation of by-products.	Deviations in pH can result in incomplete reactions or the formation of pH-dependent impurities.
Quality of Raw Materials	Impurities in starting materials can be carried through the synthesis and contaminate the final product.[5]	Inconsistent raw material quality is a primary source of batch-to-batch variability in the final API.[6]
Salt Formation & Crystallization	Solvent/Anti-solvent System	The choice of solvent and anti-solvent, and their ratio, dictates the solubility and supersaturation, which in turn affects crystal nucleation and growth.[7]	Variations can lead to changes in crystal habit, size, and even the polymorphic form.[1]
Rate of Reagent/Anti-solvent Addition	A controlled addition rate maintains a consistent level of supersaturation, promoting uniform crystal growth over spontaneous nucleation.[8]	Rapid addition can cause "crashing out," leading to small, irregular particles and potential solvent inclusion.
Temperature Profile (Cooling Rate)	The cooling profile influences the rate of supersaturation and, consequently, the crystal size distribution and polymorphic outcome.[9]	Inconsistent cooling can result in a broad particle size distribution and the formation of metastable polymorphs.
Agitation Rate	Mixing affects mass transfer and heat distribution within the crystallizer, influencing crystal growth and preventing agglomeration.[9]	Inadequate agitation can lead to localized supersaturation and agglomeration, while excessive agitation can cause crystal breakage (fines).
Drying	Drying Temperature	The temperature must be sufficient to remove residual solvents without causing degradation of the API or altering its polymorphic form.	Overheating can lead to the formation of degradation products or induce polymorphic transitions.
Drying Method (e.g., vacuum, fluidized bed)	The drying technique can impact the final particle properties and residual solvent levels. Fluidized bed drying can be efficient for hydrated salts.[10][11]	Inefficient drying can result in high residual solvent levels, while aggressive methods can lead to particle attrition.

Troubleshooting Guide

This section addresses common issues encountered during the production of dimecrotic acid magnesium salt in a question-and-answer format.

Issue 1: High Levels of Impurities in the Final API

Q: My final batch of dimecrotic acid magnesium salt shows high levels of an unknown impurity by HPLC analysis. How can I identify and control this?

A: High impurity levels are a common challenge stemming from various stages of the manufacturing process. A systematic approach is required for identification and control.

Root Cause Analysis Workflow:

Workflow for Impurity Root Cause Analysis

Step-by-Step Troubleshooting Protocol:

• Characterize the Impurity:

  • Use LC-MS/MS to determine the molecular weight of the impurity.

  • If possible, isolate the impurity using preparative HPLC for structural elucidation by NMR.

• Investigate the Source:

  • Raw Materials: Analyze all starting materials and reagents for the presence of the impurity or potential precursors. Inconsistent raw material quality is a frequent cause of batch variability.[4][6]

  • Synthesis By-products: Review the synthesis of dimecrotic acid, which is likely a chalcone derivative. Chalcone syntheses, such as the Claisen-Schmidt condensation, can have side reactions.[12][13] Check for by-products from incomplete reactions or side reactions.

  • Degradation Products: Dimecrotic acid may be susceptible to degradation. Potential pathways include oxidation or hydrolysis.[14][15] Conduct forced degradation studies (acidic, basic, oxidative, photolytic, and thermal stress) to see if the impurity is generated. This will also help in developing a stability-indicating analytical method.[16]

• Optimize the Process:

  • Synthesis: If the impurity is a by-product, optimize reaction conditions such as temperature, reaction time, and stoichiometry to minimize its formation.

  • Purification: Enhance the purification of intermediates or the final API. Recrystallization is an effective method for removing many impurities.[17] Experiment with different solvent systems to improve the purge of the specific impurity.

Issue 2: Inconsistent Particle Size Distribution (PSD)

Q: I am observing significant batch-to-batch variability in the particle size of my dimecrotic acid magnesium salt, which is affecting the flowability during formulation. What should I investigate?

A: Inconsistent PSD is almost always linked to the crystallization process. Control over supersaturation is key.[3]

Troubleshooting Decision Tree for PSD:

Decision Tree for Particle Size Troubleshooting

Experimental Protocol for Crystallization Optimization:

• Define the Metastable Zone Width (MSZW): Use a tool like a turbidity probe to determine the temperature range between the solubility curve and the point of spontaneous nucleation for your solvent system. Operating within this zone allows for controlled crystal growth.

• Seeding: Introduce a small, consistent quantity of seed crystals of the desired size and form once the solution is cooled into the metastable zone. This encourages growth on existing crystals rather than new nucleation.[18]

• Controlled Cooling/Anti-solvent Addition: Employ a slow, linear cooling rate or a precisely controlled anti-solvent addition rate to maintain a constant, low level of supersaturation.[9]

• Agitation Study: Vary the agitation speed to find a balance that ensures good mixing without causing excessive crystal breakage. Monitor particle size and shape using in-situ tools (e.g., PVM, FBRM) or by taking samples for offline analysis (e.g., laser diffraction).

Issue 3: Appearance of a Different Polymorphic Form

Q: My latest batch of dimecrotic acid magnesium salt has a different PXRD pattern from previous batches, suggesting a polymorphic change. How can I ensure I am consistently producing the desired form?

A: Polymorphism is a critical concern for APIs, as different forms can have different physical properties.[1] Controlling polymorphism requires strict control over crystallization and drying conditions.

Key Factors Influencing Polymorphism:

• Solvent System: The choice of solvent can dictate which polymorphic form is thermodynamically favored.[7]

• Temperature: Different polymorphs can be stable at different temperatures.

• Supersaturation Level: High levels of supersaturation can favor the formation of metastable polymorphs.

• Drying Conditions: The heat and mechanical stress during drying can induce polymorphic transformations.

Troubleshooting and Control Strategy:

• Polymorph Screening: If not already done, perform a comprehensive polymorph screen to identify all possible crystalline forms of dimecrotic acid magnesium salt. Determine the most thermodynamically stable form.

• Solvent Selection: Identify a solvent system from which the desired polymorph consistently crystallizes.

• Seeding: Use seed crystals of the desired polymorphic form to direct the crystallization towards that form.[18]

• Control Crystallization Parameters: Maintain consistent temperature, cooling rate, and agitation as these can all influence the polymorphic outcome.

• Drying Protocol: Develop a gentle drying protocol. Use a moderate temperature and, if necessary, a low-shear agitation method to avoid inducing a phase change.[8] Monitor the polymorphic form before and after drying using PXRD or DSC.

Issue 4: Inconsistent Assay Results for Magnesium

Q: The magnesium content in my final product varies between batches, sometimes falling out of specification. What could be the cause?

A: Inconsistent magnesium content can be due to issues in the salt formation step or the presence of other salts.

Potential Causes and Solutions:

• Incomplete Salt Formation: Ensure the reaction between dimecrotic acid and the magnesium source (e.g., magnesium hydroxide, magnesium acetate) goes to completion. Monitor the pH during the reaction; a stable pH can indicate the reaction endpoint.

• Disproportionation: The magnesium salt may disproportionate back to the free acid and magnesium hydroxide, especially in the presence of water.[19][20] This is more likely if dimecrotic acid is a weak acid. Ensure the product is thoroughly dried and stored in a low-humidity environment.

• Co-precipitation of Other Salts: If there are other cations or anions present in your system (e.g., from raw materials or pH adjustment), they could co-precipitate. Analyze raw materials for inorganic impurities.

• Analytical Method Variability: Ensure your analytical method for magnesium content is robust and validated. Common methods include complexometric titration with EDTA or instrumental techniques like Atomic Absorption (AA) Spectroscopy or Ion Chromatography (IC).[21][22]

Experimental Protocol for Magnesium Content Analysis (Complexometric Titration):

• Sample Preparation: Accurately weigh a sample of dimecrotic acid magnesium salt and dissolve it in a known volume of deionized water.

• Buffering: Add an ammonia-ammonium chloride buffer to bring the pH to approximately 10.

• Indication: Add a small amount of an indicator such as Eriochrome Black T.

• Titration: Titrate the solution with a standardized solution of EDTA until the color changes from wine-red to blue, indicating the endpoint.

• Calculation: Calculate the magnesium content based on the volume of EDTA used.

Frequently Asked Questions (FAQs)

Q1: What is the best way to dry dimecrotic acid magnesium salt? A: The optimal drying method depends on the salt's thermal stability and hydration state. A common and effective method is vacuum drying at a controlled temperature (e.g., 40-60°C) to minimize thermal degradation. If the salt is a stable hydrate, fluidized bed drying can also be very efficient.[10] It is crucial to develop a drying protocol that removes residual solvents without causing polymorphic changes or degradation. Always confirm the polymorphic form and purity post-drying.[8]

Q2: Can the choice of excipients in formulation cause issues with the stability of the magnesium salt? A: Yes, certain excipients can induce the disproportionation of a salt back to its free acid or base. For instance, basic excipients can raise the microenvironmental pH, promoting disproportionation of a salt of a weak acid. Magnesium stearate, a common lubricant, has been shown to induce disproportionation in some hydrochloride salts.[19][23][24] It is important to conduct compatibility studies with your chosen excipients.

Q3: How can I implement Quality by Design (QbD) principles for my process? A: Implementing QbD involves a systematic approach to development that begins with predefined objectives.[25] The key steps are:

• Define a Quality Target Product Profile (QTPP).

• Identify the Critical Quality Attributes (CQAs) of your API.

• Conduct a risk assessment to identify Critical Process Parameters (CPPs) that could impact the CQAs.

• Use Design of Experiments (DoE) to establish a "Design Space" – the multidimensional combination of CPPs that have been demonstrated to provide assurance of quality.

• Implement a control strategy, which may include in-process controls and the use of Process Analytical Technology (PAT), to ensure you operate within the Design Space.

Q4: What are the key analytical techniques I should use for routine quality control? A: For routine QC of dimecrotic acid magnesium salt, a standard set of tests would include:

• HPLC with UV detection: For assay (dimecrotic acid content) and purity (related substances).

• PXRD: To confirm the correct polymorphic form.

• Karl Fischer Titration: For water content determination.

• GC-HS (Gas Chromatography with Headspace): For residual solvent analysis.

• Complexometric Titration or IC/AAS: For magnesium content.[21][22]

• Laser Diffraction: For particle size distribution.

References

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• Howard, E. C., et al. (n.d.). Active microorganisms and potential metabolic pathways mediating anaerobic degradation of DMSP in anoxic saltmarsh sediment. PMC. Retrieved from [Link]

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• Vorobieva, E. V., et al. (2021). Complex character of the influence of polycarboxylic and phosphonic acids on the crystallization of calcium and magnesium salts in dynamic conditions. Doklady of the National Academy of Sciences of Belarus. Retrieved from [Link]

• Google Patents. (n.d.). WO2013025107A1 - Recovery of carboxylic acid from their magnesium salts by precipitation using hydrochloric acid, useful for fermentation broth work-up.

• Ewing, A. V., et al. (2021). Effect of Excipients on Salt Disproportionation during Dissolution: A Novel Application of In Situ Raman Imaging. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Physicochemical Properties of Magnesium Salts of 4H-Pyrancarboxylic Acids. Retrieved from [Link]

• Google Patents. (n.d.). CN112429754A - Large-particle magnesium sulfate cooling crystallization method and system.
• Google Patents. (n.d.). US4244698A - Method for drying magnesium sulfate.

• Kim, S., et al. (2005). Control of the Particle Properties of a Drug Substance by Crystallization Engineering and the Effect on Drug Product Formulation. Organic Process Research & Development. Retrieved from [Link]

• Ewing, A. V., et al. (2021). Effect of Excipients on Salt Disproportionation during Dissolution: A Novel Application of In Situ Raman Imaging. Molecular Pharmaceutics. Retrieved from [Link]

• Freund, F., et al. (1998). Carboxylic and dicarboxylic acids extracted from crushed magnesium oxide single crystals. SciSpace. Retrieved from [Link]

• YouTube. (2015). Preparing a Drying Agent (Magnesium sulfate). Retrieved from [Link]

• ROSA P. (n.d.). PREFERRED DRYING METHODS OF CALCIUM MAGNESIUM ACETATE SOLUTIONS. Retrieved from [Link]

• Improved Pharma. (n.d.). Salt Screens and Polymorph Screens. Retrieved from [Link]

• Han, Y. J., & Aizenberg, J. (2003). Effect of magnesium ions on oriented growth of calcite on carboxylic acid functionalized self-assembled monolayer. PubMed. Retrieved from [Link]

• Ewing, A. V., et al. (2021). Effect of Excipients on Salt Disproportionation during Dissolution: A Novel Application of In Situ Raman Imaging. PubMed. Retrieved from [Link]

• Hilaris Publisher. (2015). Impact of API (Active Pharmaceutical Ingredient) Source Selection on Generic Drug Products. Retrieved from [Link]

• Kallas, H., et al. (2021). The Effect of Reaction Conditions and Presence of Magnesium on the Crystallization of Nickel Sulfate. MDPI. Retrieved from [Link]

• Braatz, R. D., & Hasebe, S. (n.d.). Particle Size and Shape Control in Crystallization Processes.

• ResearchGate. (n.d.). Raw material variability of an active pharmaceutical ingredient and its relevance for processability in secondary continuous pharmaceutical manufacturing. Retrieved from [Link]

• ACS Publications. (2025). Quality Control for Incoming Raw Materials Beyond Identity and Purity: Case Studies from Recent Merck API Manufacturing Processes. Retrieved from [Link]

• ResearchGate. (2015). Challenges in polymorphism of pharmaceuticals. Retrieved from [Link]

• Crystal Growth & Design. (2021). Advanced Methodologies for Pharmaceutical Salt Synthesis. Retrieved from [Link]

• PubMed. (2018). Raw material variability of an active pharmaceutical ingredient and its relevance for processability in secondary continuous pharmaceutical manufacturing. Retrieved from [Link]

• PMC. (n.d.). Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. Retrieved from [Link]

• Frontiers. (2022). Microbial Degradation of Aldrin and Dieldrin: Mechanisms and Biochemical Pathways. Retrieved from [Link]

• Various Authors. (2010). Salt and Polymorph Selection Strategy Based on the Biopharmaceutical Classification System for Early Pharmaceutical Development.

• ResearchGate. (n.d.). The proposed degradation pathways of AZ under stress storage conditions.... Retrieved from [Link]

• Various Authors. (2025). API Salt Selection: A Classical but Evolving Approach in Modern Drug Development.

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• Various Authors. (2023). Chemistry and synthetic methodologies of chalcones and their derivatives: A review.

• SciSpace. (n.d.). A novel synthesis of flavones from 2-methoxybenzoic acids. Retrieved from [Link]

• PubMed. (2005). Pathways and metabolites of microbial degradation of selected acidic pharmaceutical and their occurrence in municipal wastewater treated by a membrane bioreactor. Retrieved from [Link]

• PMC. (n.d.). Colonic Dysregulation of Major Metabolic Pathways in Experimental Ulcerative Colitis. Retrieved from [Link]

• eurl-pesticides.eu. (n.d.). Development and validation of an automated extraction method for the analysis of high-water content commodities. Retrieved from [Link]

• Various Authors. (n.d.). Magnesium, atomic absorption spectrometric, direct.

• JOCPR. (2014). Chalcones: Synthesis, structure diversi. Retrieved from [Link]

• Science Alert. (n.d.). Synthesis and Characterization of Some Chalcone Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Developing methods of preparation and quantitative analysis of magnesium aspartate. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative In Vivo Analysis of Choleretic Agents: Evaluating Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate Against Established Therapeutics

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Choleretic Agents in Hepatobiliary Health

Cholestasis, a condition characterized by the impairment of bile flow, can lead to the accumulation of toxic bile acids in the liver, precipitating hepatocyte injury, fibrosis, and cirrhosis.[1] Choleretic agents are a class of therapeutic compounds that stimulate bile production and secretion by the liver, playing a crucial role in the management of various cholestatic liver diseases.[2][3] These agents function through diverse mechanisms, including the modulation of bile acid synthesis and transport, to alleviate the pathological consequences of impaired bile flow.[4][5]

This guide provides a comparative analysis of established choleretic agents, such as Ursodeoxycholic Acid (UDCA) and Fenipentol, and outlines a framework for the in vivo evaluation of novel therapeutic candidates. As a focal point for this comparative methodology, we will consider the hypothetical evaluation of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate. While extensive public domain data on the in vivo choleretic activity of this specific compound is limited, its parent compound, 3-(2,4-dimethoxyphenyl)-2-butenoic acid (Dimecrotic acid), is recognized.[6][7] This guide will use established agents as a benchmark to detail the necessary experimental protocols and data required for a comprehensive comparison.

Established Choleretic Agents: A Benchmark for In Vivo Comparison

A thorough understanding of the mechanisms and efficacy of current standard-of-care choleretic agents is essential for evaluating novel compounds.

Ursodeoxycholic Acid (UDCA): The Gold Standard

UDCA is a hydrophilic bile acid that has been a cornerstone in the treatment of cholestatic liver diseases for decades.[8] Its therapeutic effects are multifaceted, encompassing choleretic, cytoprotective, and immunomodulatory actions.[8]

Mechanism of Action:

• Stimulation of Bile Flow: UDCA has a pronounced choleretic effect, stimulating the secretion of bile acids across the canalicular membrane into the biliary system.[9] This is achieved, in part, through the activation of intracellular signaling pathways that promote the insertion of transport proteins into the canalicular membrane.

• Alteration of Bile Acid Pool: UDCA shifts the composition of the bile acid pool towards a more hydrophilic and less toxic state.[8] This reduces the detergent-like and damaging effects of hydrophobic bile acids on liver cells.[8]

• Cytoprotection: UDCA can stabilize the plasma membrane of hepatocytes, protecting them from the toxic effects of other bile acids.[9]

In Vivo Efficacy: UDCA has been shown to improve serum liver chemistries, delay the progression of fibrosis, and improve liver histology in various cholestatic conditions.[8][9]

Agent	Animal/Human Model	Dosage	Observed Effect on Bile Flow/Secretion
Ursodeoxycholic Acid (UDCA)	Rat	Not specified	Dose-dependent increase in bile flow.[2]
Human	13-15 mg/kg/day	Improvement in serum liver chemistries.[9]
Human	Not specified	Can increase bile flow by as much as 250%.[2]

Fenipentol: A Secretin and Gastrin Modulator

Fenipentol is a synthetic compound that exerts its choleretic effect through a distinct hormonal mechanism.

Mechanism of Action: Fenipentol stimulates the release of the gastrointestinal hormones secretin and gastrin.[2] Secretin, in particular, acts on the bile ducts to increase the secretion of bicarbonate-rich bile, thereby increasing bile volume.[10] The role of gastrin in choleresis is more complex and can be species-dependent.[2]

In Vivo Efficacy: Studies in animal models have demonstrated Fenipentol's ability to significantly increase biliary and pancreatic secretions.

Agent	Animal Model	Dosage	Route of Administration	Observed Effect
Fenipentol	Rat	50-200 mg/kg	Intraperitoneal	Considerable increase in biliary secretion.[2]
Rat	5-10 mg/kg	Intravenous	Considerable increase in biliary secretion.[2]

Standardized In Vivo Evaluation of Choleretic Activity: A Methodological Guide

To objectively compare the efficacy of a novel compound like magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate against established agents, a standardized in vivo protocol is paramount. The bile duct cannulation model in rats is a widely accepted method for this purpose.[2]

Experimental Protocol: Bile Duct Cannulation in Rats

• Animal Preparation: Male Wistar rats are typically used and are anesthetized with a suitable agent (e.g., ketamine/xylazine combination).[2]

• Surgical Procedure: A midline abdominal incision is made to expose the common bile duct. The bile duct is carefully cannulated with a polyethylene tube to allow for the collection of bile.

• Compound Administration: The test compound (e.g., magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate) or a vehicle control is administered, typically via the intraduodenal or intravenous route.

• Bile Collection: Bile is collected at timed intervals (e.g., every 15-30 minutes) for a period of several hours.

• Measurement and Analysis: The volume of bile collected at each interval is measured to determine the bile flow rate. The composition of the bile, including bile acid and bicarbonate concentrations, can also be analyzed.

• Data Interpretation: The choleretic effect of the test compound is determined by comparing the bile flow rate and composition to that of the vehicle-treated control group.

Caption: Diverse Mechanisms of Action of Choleretic Agents.

Comparative Analysis Framework and Future Directions

A direct, data-driven comparison is essential for positioning a new chemical entity within the therapeutic landscape. The following table outlines the necessary data points for a comprehensive comparison, highlighting the current data gaps for our compound of interest.

Feature	Ursodeoxycholic Acid (UDCA)	Fenipentol	Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate
Primary Mechanism	Stimulates bile acid secretion, alters bile acid pool. [8][9]	Stimulates release of secretin and gastrin. [2]	Data not available; requires investigation.
Route of Administration (Clinical)	Oral. [8]	Oral, Intravenous. [2]	Data not available; likely oral.
In Vivo Efficacy (Bile Flow Increase)	Dose-dependent increase. [2]	Significant increase in biliary secretion. [2]	Data not available; requires in vivo studies.
Additional Effects	Cytoprotective, immunomodulatory. [8]	Stimulates pancreatic secretion. [2]	Data not available.

Future Research Directions: The evaluation of magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate as a potential choleretic agent requires a systematic preclinical research program. Key future steps should include:

• Head-to-Head In Vivo Studies: Conducting well-controlled studies in animal models of cholestasis (e.g., bile duct ligation models) to compare its efficacy and safety profile against UDCA. [1]2. Mechanistic Studies: Investigating its molecular mechanism of action. Does it influence bile acid transporters like the Bile Salt Export Pump (BSEP)? Does it have hormonal effects?

• Pharmacokinetic and Toxicological Profiling: A thorough assessment of its absorption, distribution, metabolism, excretion (ADME), and safety profile is essential before any clinical consideration.

By following this structured approach, the therapeutic potential of novel compounds like magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate can be rigorously and objectively assessed, paving the way for the development of new and improved treatments for cholestatic liver diseases.

References

• Spiridonov, N. A. Mechanisms of Action of Herbal Cholagogues. Longdom Publishing. [Link]

• Cholestasis Medication. Medscape. [Link]

• Jones, R. S., Geist, R. E., & Hall, A. D. (1971). The choleretic mechanisms of sodium taurocholate, secretin, and glucagon. Gastroenterology, 60(1), 64-68. [Link]

• Poupon, R. (2020). Why do we use ursodeoxycholic acid (UDCA) in cholestatic liver disease? AASLD. [Link]

• Moss, A. A., & Amberg, J. R. (1976). Effect of choleretics on biliary and urinary excretion of cholecystographic agents. Investigative Radiology, 11(4), 334-338. [Link]

• Bokhari, A. A. (2023). Ursodeoxycholic Acid. In StatPearls. StatPearls Publishing. [Link]

• Mabuchi, M., Kawamura, I., Fushimi, M., Takeshita, S., Takakura, S., Hirosumi, J., & Mutoh, S. (2003). Choleretic actions of insulin-like growth factor-I, prednisolone, and ursodeoxycholic acid in rats. Digestive Diseases and Sciences, 48(7), 1398-1405. [Link]

• Fickert, P., Pollheimer, M. J., Silbert, D., Moustafa, T., Krones, E., & Stöger, U. (2013). Differential effects of norUDCA and UDCA in obstructive cholestasis in mice. Journal of Hepatology, 58(6), 1201-1208. [Link]

• Van der Meer, S., de Haan, J., & Vinken, M. (2017). Rodent models of cholestatic liver disease: A practical guide for translational research. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease, 1863(5), 1378-1386. [Link]

• 3-(2,4-Dimethoxyphenyl)-2-butenoic acid. PubChem. [Link]

• Classen, H. G. (2004). MURINE STUDIES REGARDING THE TISSUE INTAKE OF DIFFERENT MAGNESIUM COMPOUNDS. Farmacia, 52(4), 35-43. [Link]

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Reproducibility in the Synthesis of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate: A Comparative Guide to Salt Formation Pathways

Executive Summary

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate, commonly known as magnesium dimecrotate or Hepadial, is a potent active pharmaceutical ingredient (API) utilized for its choleretic and spasmolytic properties[1]. Unlike traditional digestive aids, this API directly activates the hepatocyte tricarboxylic acid (TCA) cycle to promote ammonia excretion while simultaneously relaxing bile duct smooth muscles[2].

For drug development professionals, the primary bottleneck in manufacturing this API is stereochemical reproducibility. The pharmacological efficacy relies exclusively on the cis(Z)-isomer of the enoate moiety[1]. This guide objectively compares the traditional alkoxide synthesis pathway against the optimized hydrate pathway, providing field-proven insights into how the choice of magnesium salt formation dictates yield, isomeric purity, and process safety[3].

Mechanistic Overview & The Stereochemical Bottleneck

The synthesis of magnesium dimecrotate universally begins with 4-methyl-7-hydroxycoumarin. Through a sequence of base-catalyzed methylation and lactone cleavage using sodium hydroxide and dimethyl sulfate, the intermediate 4-methyl-7-methoxycoumarin is converted into crude dimecrotic acid[3].

The Causality of Isomerization: The critical failure point in early-stage development occurs during the isolation of this crude acid. If the free dimecrotic acid is isolated, dried, or subjected to thermal stress, the newly formed cis(Z) stereocenter is highly prone to isomerizing into the thermodynamically stable but pharmacologically inactive trans(E) form[3]. Therefore, the method used to introduce the magnesium ion is not merely a salt-formation step; it is a stereochemical locking mechanism.

Pathway Comparison: Traditional vs. Optimized Synthesis

Pathway A: The Traditional Alkoxide Method

Historically, manufacturers isolated the crude dimecrotic acid, dried it, and reacted it with magnesium ethoxide [Mg(OEt)₂] in an ethanol solvent system[3].

• Drawbacks: This method is fundamentally flawed for scale-up. The reaction between the acid and magnesium ethoxide generates hydrogen gas, creating a severe explosion hazard in manufacturing environments[3]. Furthermore, because the acid must be isolated prior to the reaction, partial cis-to-trans isomerization inevitably occurs. The resulting magnesium salt exhibits a broad melting point, indicating a mixture of isomers that requires a costly secondary recrystallization from water to achieve medical-grade purity[3].

Pathway B: The Optimized Hydrate Method

Modern reproducible synthesis bypasses the isolation of the free acid entirely. Instead, magnesium chloride hydrate (MgCl₂·6H₂O) is added directly to the alkaline, aqueous/methanolic reaction mixture containing the crude sodium salt of dimecrotic acid[3].

• Advantages: This is a highly efficient, one-pot precipitation. The hydrated magnesium ions immediately and selectively chelate the cis(Z)-enoate geometry as it forms in solution. By precipitating the cis(Z)-magnesium salt out of the aqueous phase instantly, the equilibrium is driven forward, locking the stereocenter and preventing any trans(E) isomerization[3]. This method generates no hydrogen gas and yields a high-purity product in a single step[3].

Caption: Comparison of traditional alkoxide vs. optimized hydrate synthesis pathways for Mg-dimecrotate.

Quantitative Performance Data

The following table summarizes the experimental performance metrics comparing the two synthesis pathways based on pilot-scale data[3].

Parameter	Pathway A: Traditional Alkoxide Method	Pathway B: Optimized Hydrate Method
Magnesium Source	Magnesium Ethoxide [Mg(OEt)₂]	Magnesium Chloride Hydrate[MgCl₂·6H₂O]
Overall Yield	60% – 65%	85% – 90%
Stereoselectivity	Mixed isomers (requires recrystallization)	Exclusive cis(Z)-isomer
Safety Profile	High Risk (Generates explosive H₂ gas)	Low Risk (Safe aqueous precipitation)
Process Steps	3 Steps (Isolate acid → Salt formation → Recrystallize)	1 Pot (Direct precipitation from crude)
Cost Efficiency	Low (Expensive reagents, high energy for drying)	High (Inexpensive reagents, ambient conditions)

Self-Validating Experimental Protocol (Optimized Pathway)

To ensure absolute reproducibility, the following protocol utilizes a self-validating system where physical state changes confirm chemical milestones.

Objective: Synthesize cis(Z)-magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate directly from 4-methyl-7-hydroxycoumarin[3].

• First Methylation:

  • Dissolve 1.0 equivalent of 4-methyl-7-hydroxycoumarin in methanol.

  • Add 0.4 equivalents of sodium hydroxide, followed by the dropwise addition of 1.0 equivalent of dimethyl sulfate (DMS).

  • Causality & Validation: DMS selectively methylates the phenolic hydroxyl group. Maintain the temperature strictly below 40°C to prevent the premature aqueous hydrolysis of DMS. Validation is achieved via TLC (disappearance of the starting material).

• Lactone Cleavage & Second Methylation:

  • Add an excess of sodium hydroxide to the suspension to induce lactone ring opening.

  • Follow with a second dropwise addition of DMS at room temperature to methylate the newly exposed hydroxyl group.

  • Validation Checkpoint: The opaque suspension will spontaneously transition into a fully transparent solution. This visual shift confirms that the lactone ring has successfully opened to form the highly water-soluble sodium salt of dimecrotic acid[3].

• Direct Magnesium Chelation (Stereochemical Locking):

  • Critical Step: Adjust the solution pH to strictly between 8.5 and 9.0.

  • Slowly add an aqueous solution of magnesium chloride hydrate (MgCl₂·6H₂O) under continuous stirring.

  • Causality & Validation: The pH must remain alkaline. If the pH drops below 8.0, un-ionized free dimecrotic acid will precipitate, ruining the salt formation and risking isomerization. At pH 8.5–9.0, the magnesium ions selectively coordinate with the cis(Z)-enoate, driving the equilibrium toward the immediate precipitation of the pure magnesium salt[3].

• Isolation:

  • Filter the precipitated magnesium dimecrotate. Wash thoroughly with cold distilled water to remove residual sodium sulfate byproducts, and dry under vacuum at 50°C.

Pharmacological Mechanism of Action

The reproducibility of the cis(Z) geometry is paramount because the API relies on a highly specific dual-action mechanism[4]. Upon ingestion, magnesium dimecrotate acts directly on the hepatocyte TCA cycle, accelerating the metabolic pathways responsible for ammonia detoxification[2]. Concurrently, it exerts a spasmolytic effect on the smooth muscles of the bile duct, mechanically facilitating promoted bile secretion[2].

Caption: Pharmacological mechanism of magnesium dimecrotate on liver function and bile secretion.

References

• PubChem - NIH: dimecrotic acid magnesium salt | C24H26MgO8 | CID 6446007. Source: nih.gov.
• Google Patents: KR100958678B1 - Method for preparing cis-dimecrotinic acid and salts thereof. Source: google.com.
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A Senior Application Scientist's Guide to Validating In Vitro Biliary Excretion Models: A Comparative Analysis Using Dimecrotic Acid Magnesium

Introduction

In the landscape of drug development, understanding a compound's absorption, distribution, metabolism, and excretion (ADME) profile is paramount. Of these, biliary excretion represents a critical clearance pathway for numerous drugs and their metabolites. An accurate prediction of a compound's propensity for biliary excretion is not only essential for pharmacokinetic modeling but also for anticipating potential drug-drug interactions (DDIs) and mitigating the risk of drug-induced liver injury (DILI).[1][2] The liver's sophisticated network of uptake and efflux transporters, located on the sinusoidal (blood-facing) and canalicular (bile-facing) membranes of hepatocytes, governs this process.

This guide provides a comparative framework for validating two predominant in vitro models used to investigate biliary excretion: the physiologically robust Sandwich-Cultured Hepatocyte (SCH) model and the highly specific Vesicular Transport (VT) assay . We will navigate the principles, protocols, and data interpretation for these systems through the lens of a practical challenge: characterizing the biliary disposition of a novel compound, dimecrotic acid magnesium.

Before we can confidently assess our target compound, we must first establish the credibility of our chosen models. This process of validation, using well-characterized probe substrates, is the bedrock of trustworthy and reproducible science. It ensures that the system is performing as expected, providing a reliable foundation upon which to build our understanding of a new chemical entity.

A Tale of Two Models: A Comparative Overview

The choice of an in vitro system is a critical first step, dictated by the specific questions being asked. The two models discussed here, SCHs and VT assays, offer complementary insights into the complex process of biliary excretion.

• The Holistic View: Sandwich-Cultured Hepatocytes (SCHs) This model utilizes primary hepatocytes cultured between two layers of collagen matrix.[3][4][5] This configuration is crucial as it encourages the hepatocytes to re-establish polarity, forming functional bile canalicular networks that mimic the in vivo liver architecture.[3][4][5][6] Consequently, SCHs provide an integrated system where the interplay between uptake transporters (on the basolateral membrane) and efflux transporters (on the canalicular membrane) can be studied in a metabolically active environment.[3][7]

• The Specific Query: Vesicular Transport (VT) Assays This cell-free system employs membrane vesicles, typically from insect or mammalian cell lines, that have been engineered to overexpress a single, specific transporter protein (e.g., BCRP, MRP2, or P-gp).[8][9] These are "inside-out" vesicles, meaning the ATP-binding domain faces the outside buffer, allowing for the direct measurement of a substrate's transport into the vesicle in an ATP-dependent manner.[8] This model is exceptionally useful for definitively identifying whether a compound is a substrate or inhibitor of a particular transporter without the confounding factors of cellular metabolism or other transport processes.[8][10]

Feature	Sandwich-Cultured Hepatocytes (SCHs)	Vesicular Transport (VT) Assays
System Type	Cell-based, integrated system	Cell-free, isolated transporter system
Biological Relevance	High: Preserves cell polarity, uptake/efflux interplay, and metabolic activity.[3][7]	Moderate: Studies transporter in isolation, lacks metabolic and uptake context.[8]
Primary Output	Biliary Excretion Index (BEI), Biliary Clearance	Transporter kinetics (Km, Vmax), Inhibition (IC50)
Key Question Answered	"To what extent is the compound excreted into bile by hepatocytes?"	"Is the compound a substrate/inhibitor of this specific transporter?"
Throughput	Lower	Higher
Complexity	Higher: Requires cell culture expertise.	Lower: More amenable to automation.

The Foundation of Trust: Self-Validating Experimental Systems

To confidently deploy these models for the analysis of dimecrotic acid magnesium, we must first validate them with probe substrates known to interact with key biliary efflux transporters. This section provides detailed protocols for this essential validation step.

Protocol 1: Validating Sandwich-Cultured Hepatocytes (SCHs)

The goal of this protocol is to quantify the active, polarized excretion of a known substrate into the sealed bile canaliculi of the hepatocyte sandwich. We will use 5(6)-carboxy-2',7'-dichlorofluorescein (CDCF) as a probe substrate for the Multidrug Resistance-Associated Protein 2 (MRP2), a critical transporter for many anionic compounds.[8][11] The methodology relies on the integrity of the tight junctions that seal the canaliculi, which are dependent on the presence of Ca²⁺ ions.

• Hepatocyte Culture: Plate cryopreserved primary human hepatocytes on collagen-coated plates. After attachment (typically 4-6 hours), overlay the cells with a second layer of collagen gel to form the "sandwich." Culture for 4-5 days to allow the cells to form robust, functional bile canalicular networks.[4][6]

• Buffer Preparation: Prepare two incubation buffers:

  • Standard Buffer: Hanks' Balanced Salt Solution (HBSS) containing Ca²⁺ and Mg²⁺. In this buffer, the tight junctions remain intact.

  • Ca²⁺-Free Buffer: HBSS without Ca²⁺ and Mg²⁺, supplemented with a Ca²⁺ chelator like EGTA. This buffer disrupts the tight junctions, causing the contents of the bile canaliculi to leak out.[4][5]

• Pre-incubation: Wash the SCH plates. Incubate half of the wells with Standard Buffer and the other half with Ca²⁺-Free Buffer for 10 minutes at 37°C. This step selectively opens the tight junctions in the Ca²⁺-Free wells.

• Substrate Incubation: Prepare a dosing solution of the probe substrate (e.g., 5 µM CDCF) in Standard Buffer. Remove the pre-incubation buffers and add the CDCF dosing solution to all wells. Incubate for a defined period (e.g., 10-15 minutes) at 37°C to allow for cellular uptake and biliary excretion.

• Wash: At the end of the incubation, remove the dosing solution and wash the cells multiple times with ice-cold Standard Buffer to stop transport and remove extracellular substrate.

• Cell Lysis & Quantification: Add a lysis buffer (e.g., methanol or a detergent-based buffer) to all wells to release the intracellular and intra-canalicular substrate. Quantify the amount of CDCF in the lysate using fluorescence spectroscopy or LC-MS/MS.

• Data Analysis - The Biliary Excretion Index (BEI):

  • The amount of CDCF in wells incubated with Standard Buffer represents accumulation in the Cells + Bile Canaliculi .

  • The amount of CDCF in wells pre-treated with Ca²⁺-Free Buffer represents accumulation in the Cells only .

  • Calculate the BEI using the following formula:

  BEI (%) = [(Accumulation in Cells + Bile) - (Accumulation in Cells)] / (Accumulation in Cells + Bile) * 100

A significant BEI (typically >10-20% for known substrates) confirms that the SCHs have formed functional, polarized networks capable of active biliary excretion.

Caption: Workflow for validating Sandwich-Cultured Hepatocytes (SCHs).

Protocol 2: Validating a BCRP Vesicular Transport Assay

This protocol aims to confirm the activity of a specific transporter, the Breast Cancer Resistance Protein (BCRP), in isolated membrane vesicles. This is a critical step before determining if dimecrotic acid magnesium is a substrate or inhibitor of BCRP. Validation is often performed by measuring the uptake of a known fluorescent substrate and confirming that this transport is both ATP-dependent and can be inhibited by a known BCRP inhibitor.

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., MOPS-Tris buffer with MgCl₂ and KCl).

  • Prepare solutions of the probe substrate (e.g., 50 µM Lucifer Yellow, a known BCRP substrate[12]), a known inhibitor (e.g., 10 µM Ko143), and ATP and AMP (as a negative control).

• Reaction Setup: In a 96-well plate, prepare triplicate wells for the following conditions:

  • ATP-dependent uptake: Vesicles + Probe Substrate + ATP

  • Negative control (no energy): Vesicles + Probe Substrate + AMP

  • Inhibition control: Vesicles + Probe Substrate + Known Inhibitor + ATP

• Pre-incubation: Add the membrane vesicles overexpressing BCRP, the probe substrate, and the inhibitor (where applicable) to the wells. Pre-incubate for 5-10 minutes at 37°C.

• Initiate Transport: Start the transport reaction by adding a pre-warmed solution of ATP or AMP to the respective wells.

• Stop Reaction & Filter: After a short, defined incubation time (e.g., 2-5 minutes), stop the reaction by adding an ice-cold wash buffer. Rapidly transfer the contents of the wells to a filter plate and apply a vacuum to trap the vesicles on the filter while allowing the extra-vesicular substrate to pass through.

• Wash: Quickly wash the vesicles on the filter plate with more ice-cold wash buffer.

• Quantification: Elute the trapped substrate from the vesicles using a suitable solvent or lysis buffer. Quantify the amount of substrate using a fluorescence plate reader.

• Data Analysis:

  • Calculate the Net ATP-dependent transport by subtracting the average signal from the AMP wells from the average signal from the ATP wells.

  • A robust signal for ATP-dependent transport that is significantly reduced in the presence of the known inhibitor validates the assay system.

Caption: Workflow for a Vesicular Transport (VT) assay.

Application: Characterizing Dimecrotic Acid Magnesium

With our in vitro systems validated, we can now confidently investigate our novel compound, dimecrotic acid magnesium. The validated models provide the framework for a two-pronged approach to understanding its biliary excretion profile.

• Assessing Overall Biliary Excretion in SCHs: The validated SCH model is used to determine if dimecrotic acid magnesium is actively transported into bile. The same B-CLEAR® protocol is followed, but using our test compound instead of the probe substrate. A significant BEI for dimecrotic acid magnesium would provide strong evidence of its biliary excretion at the cellular level.

• Identifying Specific Transporters with VT Assays: The validated VT assays are used to pinpoint which specific transporters are responsible for this excretion. We can test if dimecrotic acid magnesium inhibits the transport of probe substrates for key biliary transporters (like BCRP, MRP2, and P-gp) to identify it as an inhibitor. Furthermore, by using radiolabeled dimecrotic acid magnesium or quantifying it via LC-MS/MS, we can directly measure its ATP-dependent uptake into the vesicles to confirm if it is a substrate.

Interpreting the Combined Data

The power of this dual-model approach lies in the synergy of the results.

Scenario	SCH Result (BEI for Dimecrotic Acid)	VT Assay Result (BCRP)	Interpretation & Next Steps
1	High (>20%)	Strong Substrate/Inhibitor	Dimecrotic acid magnesium undergoes significant biliary excretion, likely mediated by BCRP. This flags a potential for DDIs with other known BCRP substrates or inhibitors.
2	High (>20%)	Not a Substrate/Inhibitor	Dimecrotic acid magnesium is excreted into bile, but not via BCRP. Further VT assays for other transporters (e.g., MRP2, P-gp, BSEP) are warranted.
3	Low (<5%)	Strong Substrate/Inhibitor	While the compound interacts with BCRP, its overall biliary excretion in a cellular context is low. This could be due to poor uptake into the hepatocyte or rapid basolateral efflux.
4	Low (<5%)	Not a Substrate/Inhibitor	Biliary excretion is not a major clearance pathway for this compound. Other clearance mechanisms (e.g., renal excretion, metabolism) should be investigated.

This logical progression from system validation to integrated data analysis allows for a comprehensive and reliable assessment of a new drug candidate.

Caption: Logical flow for assessing a new chemical entity (NCE).

Regulatory Context and Conclusion

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), guided by the International Council for Harmonisation (ICH), provide recommendations for conducting in vitro and clinical DDI studies.[13][14][15][16] Data generated from validated in vitro models as described here are fundamental to fulfilling these requirements. They inform the decision to proceed with clinical DDI studies and can help explain unexpected clinical findings.

References

• Liu, X., Chism, J. P., LeCluyse, E. L., Brouwer, K. R., & Brouwer, K. L. (1999). Biliary excretion in primary rat hepatocytes cultured in a collagen-sandwich configuration. American Journal of Physiology-Gastrointestinal and Liver Physiology, 277(1), G12-G21.

• Swift, B., Pfeifer, N. D., & Brouwer, K. L. (2010). Sandwich-cultured hepatocytes as a tool to study drug disposition and drug-induced liver injury. Drug Metabolism and Disposition, 38(11), 1889-1903. [Link]

• Anna, S. K., & Brouwer, K. L. (2005). Sandwich-cultured hepatocytes: an in vitro model to evaluate hepatobiliary transporter-based drug interactions and hepatotoxicity. Current drug metabolism, 6(4), 349-362.

• Yoshida, K., Maeda, K., Kondo, C., Akita, H., & Sugiyama, Y. (2012). Use of sandwich-cultured human hepatocytes to predict biliary clearance of angiotensin II receptor blockers and HMG-CoA reductase inhibitors. Drug Metabolism and Disposition, 40(9), 1701-1709. [Link]

• Lee, H., & Kim, J. (2021). Prospect of in vitro Bile Fluids Collection in Improving Cell-Based Assay of Liver Function. Biochip Journal, 15(1), 1-11. [Link]

• Lau, Y. Y., Chen, C., & Unadkat, J. D. (2012). A high throughput in vitro mrp2 assay to predict in vivo biliary excretion. Xenobiotica, 42(2), 159-166. [Link]

• Brouwer, K. L. R., & Anna, S. K. (2005). Sandwich-cultured hepatocytes: an in vitro model to evaluate hepatobiliary transporter-based drug interactions and hepatotoxicity. Current drug metabolism, 6(4), 349-362. [Link]

• Lau, Y. Y., Chen, C., & Unadkat, J. D. (2012). A high throughput in vitro mrp2 assay to predict in vivo biliary excretion. PubMed, 42(2), 159-66. [Link]

• Amerigo Scientific. (n.d.). In Vitro ADME Products. Retrieved from [Link]

• Lee, H., & Kim, J. (2021). Prospect of in vitro Bile Fluids Collection in Improving Cell-Based Assay of Liver Function. Biochip Journal, 15, 1-11.

• European Medicines Agency. (2022, July 21). ICH M12 on drug interaction studies - Scientific guideline. Retrieved from [Link]

• Zhang, L., Zhang, Y. D., & Huang, S. M. (2013). Drug–drug interaction studies: regulatory guidance and an industry perspective. The AAPS journal, 15(3), 629-645. [Link]

• Matsunaga, N., Ikeya, T., & Nishio, K. (2018). Functional Alterations of Multidrug Resistance-Associated Proteins 2 and 5, and Breast Cancer Resistance Protein upon Snail-Induced Epithelial–Mesenchymal Transition in HCC827 Cells. Biological and Pharmaceutical Bulletin, 41(10), 1601-1608. [Link]

• Mao, Q., & Unadkat, J. D. (2015). Role of the breast cancer resistance protein (BCRP/ABCG2) in drug transport—an update. The AAPS journal, 17(1), 65-82. [Link]

• Federal Register. (2022, August 29). M12 Drug Interaction Studies; International Council for Harmonisation; Draft Guidance for Industry; Availability. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M12 Drug Interaction Studies. Retrieved from [Link]

• U.S. Food and Drug Administration. (2020, January 21). Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. Retrieved from [Link]

• Palmeira, A., Sousa, E., & Vasconcelos, M. H. (2017). Cellular models and in vitro assays for the screening of modulators of P-gp, MRP1 and BCRP. Molecules, 22(4), 621. [Link]

• Kis, E., Nagy, K., & Jani, M. (2018). Binding site interactions of modulators of breast cancer resistance protein, multidrug resistance-associated protein 2, and P-glycoprotein activity. Journal of medicinal chemistry, 61(17), 7640-7655. [Link]

• Honkanen, M., & Brouwer, K. L. (2016). The effect of albumin on MRP2 and BCRP in the vesicular transport assay. The AAPS journal, 18(5), 1195-1202. [Link]

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Safety & Regulatory Compliance

Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate

As drug development professionals and laboratory scientists, ensuring the environmental containment of Active Pharmaceutical Ingredients (APIs) is as critical as their synthesis. Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate—commonly known as magnesium dimecrotate or Hepadial—is a biologically active choleretic and spasmolytic agent[1],[2]. Recent pharmacological profiling also identifies its parent organic acid as a selective cyclooxygenase-2 (COX-2) inhibitor that interacts with G-protein coupled receptors (GPCRs)[3],[4].

Due to its potent biological activity, improper disposal poses a severe risk of introducing emerging contaminants into aquatic ecosystems, where it can act as an endocrine and metabolic disruptor[5]. This guide provides the mechanistic rationale and validated protocols for the safe handling and disposal of this compound.

Physicochemical & Hazard Profile

Understanding the physical properties of Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate is the first step in designing a self-validating disposal system.

Property	Value	Operational Implication for Disposal
Chemical Name	Magnesium bis((E)-3-(2,4-dimethoxyphenyl)but-2-enoate)	Active pharmaceutical salt requiring containment.
CAS Number	26011-83-6 / 54283-65-7[1],[6]	Use for accurate waste manifesting and compliance.
Molecular Formula	C24H26MgO8[1]	High carbon/oxygen content; requires complete thermal oxidation.
Molecular Weight	466.8 g/mol [1]	Heavy organic salt; prone to settling in liquid waste streams.
Hazard Code	H208 (Warning)[6]	May cause allergic reactions; mandates strict contact precautions.

Mechanistic Basis for Disposal (The "Why")

Laboratory safety is rooted in causality. We do not simply follow steps; we engineer protocols based on molecular behavior.

• Ecotoxicity and Pharmacological Persistence: Dimecrotic acid operates by selectively inhibiting COX-2 enzymes and modulating intracellular signaling via GPCRs[3],[4]. If discharged into municipal wastewater, standard filtration fails to capture the dissolved active moiety, leading to downstream ecological toxicity.

• The Acid-Base Liability: This compound is the magnesium salt of a weak organic acid[1]. In the presence of strong mineral acids (e.g., in a mixed waste carboy), the butenoate moiety rapidly protonates. This forces the precipitation of free dimecrotic acid[7], an exothermic reaction that can clog fluidic lines or over-pressurize sealed waste containers.

• The Incineration Rationale: High-temperature incineration (>850°C) is the only acceptable disposal method. At these temperatures, the C-C and C-O bonds of the dimethoxyphenyl rings are thermally cleaved and oxidized into CO₂ and H₂O. The magnesium cation safely oxidizes into biologically inert magnesium oxide (MgO) ash.

Step-by-Step Disposal Protocols

Protocol A: Solid API and Powder Waste

Causality: Airborne API dust presents an occupational inhalation hazard and risks facility cross-contamination.

• Containment: Transfer all solid waste, including contaminated weighing papers and spatulas, into a High-Density Polyethylene (HDPE) container. Why HDPE? It provides an excellent moisture barrier, preventing the hygroscopic aggregation of the magnesium salt.

• Sealing & Labeling: Seal with a leak-proof lid. Label the container strictly as "Non-RCRA Regulated Pharmaceutical Waste - Incineration Only."

• Storage: Store in a dry, temperature-controlled environment away from strong oxidizers until pickup by a certified environmental vendor.

Protocol B: Aqueous and Organic Solvent Waste Streams

Causality: Dissolved magnesium dimecrotate can undergo rapid, dangerous acid-base reactions if improperly mixed.

• Segregation (Critical Step): Never mix this waste stream with strong mineral acids (e.g., HCl, H₂SO₄). Ensure it is segregated into a dedicated organic/aqueous API waste stream.

• Collection: Consolidate the liquid in a chemically compatible, vented carboy (e.g., PTFE or HDPE). The vent prevents pressure buildup from trace solvent off-gassing.

• Manifesting: Manifest the container as an "Aqueous/Organic Mixture containing Trace API" and route it to a facility capable of secondary liquid combustion.

Protocol C: Accidental Spill Cleanup

Causality: Dry sweeping aerosolizes the API, leading to respiratory exposure.

• Personal Protective Equipment (PPE): Immediately don nitrile gloves, safety goggles, and an N95/P100 particulate respirator.

• Dust Suppression: Lightly mist the spilled powder with a 70% ethanol/water solution. Why? The solvent dampens the powder, collapsing the dust plume without causing excessive dissolution and spreading.

• Collection: Use absorbent pads to collect the dampened material. Place all pads and contaminated PPE into a biohazard/API solid waste bag.

• Decontamination: Wash the affected surface with a mild, high-pH detergent to ensure any residual organic acid is solubilized and removed.

Operational Workflow Diagram

Figure 1: Decision matrix and operational workflow for the safe disposal of Magnesium dimecrotate.

References

• Title: Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate | CID 6433946 Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Dimecrotic Acid | CID 6445007 Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: DIMECROTIC ACID - Record Details Source: NCATS Inxight Drugs URL: [Link]

• Title: What is the mechanism of Dimecrotic Acid? Source: PatSnap Synapse URL: [Link]

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Personal protective equipment for handling Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate

Handling specialized active pharmaceutical ingredients (APIs) and organometallic intermediates requires a rigorous, science-driven approach to laboratory safety. Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate—frequently identified as Dimecrotic acid magnesium salt or by its trade name, Hepadial—is a choleretic pharmaceutical intermediate[1].

While it lacks the severe acute toxicity classifications of highly potent APIs, its physical state as a fine organometallic powder presents distinct logistical challenges[2]. Airborne particulate generation and electrostatic discharge (ESD) are the primary risk vectors during routine laboratory manipulation[3].

This guide provides drug development professionals with a self-validating, step-by-step protocol for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound, ensuring operational integrity and personnel safety.

Physicochemical Hazard Profile

To design an effective safety protocol, we must first understand the physical and chemical properties of the substance. The table below summarizes the quantitative data that dictates our engineering controls and PPE selection.

Property	Value	Operational Implication
CAS Numbers	26011-83-6 / 54283-65-7[1][4]	Essential for accurate SDS tracking and regulatory compliance.
Molecular Weight	466.8 g/mol [1]	Required for precise molarity calculations in downstream assays.
Melting Point	135°C[3]	Stable solid at room temperature; primary exposure route is dust inhalation.
Solubility Profile	Very soluble in DMF; Soluble in methanol; Practically insoluble in water[3]	Dictates solvent selection for synthesis, as well as the choice of decontamination and spill-cleanup fluids.
Hazard Vectors	Combustible dust potential; Mild mucosal irritant[3]	Mandates strict electrostatic discharge (ESD) controls and respiratory protection.

Personal Protective Equipment (PPE) Matrix & Causality

In laboratory safety, compliance is driven by understanding why specific equipment is required. The following PPE matrix is designed specifically for handling dry organomagnesium powders.

• Respiratory Protection: N95 or P100 Particulate Respirator.

  • Causality: Handling dry powders inherently generates micro-aerosols. Because this compound is an active pharmaceutical intermediate, inhalation can lead to unintended systemic absorption or respiratory tract irritation.

• Hand Protection: Double-layered Nitrile Gloves.

  • Causality: Nitrile provides excellent resistance against standard laboratory handling. However, because the compound is highly soluble in N,N-Dimethylformamide (DMF)[3], if DMF is used as the solubilizing agent, operators should upgrade to butyl rubber gloves for the solvent-handling phase, as DMF rapidly permeates nitrile.

• Eye Protection: Anti-fog Chemical Splash Goggles.

  • Causality: Safety glasses with side shields are insufficient for powder handling. Goggles create a seal that prevents airborne particulates from depositing on the ocular mucosa during weighing or transfer.

• Body Protection: Anti-static Lab Coat and Closed-Toe Shoes.

  • Causality: Organic powders can accumulate static charge. An anti-static lab coat mitigates electrostatic discharge (ESD), which could otherwise cause the powder to "jump" out of the weighing boat (leading to inaccurate dosing) or, in worst-case scenarios, ignite combustible dust clouds[3].

Operational Workflow: Safe Weighing & Solubilization

To ensure a self-validating system, every step in the handling process must inherently prevent the next possible failure. Follow this step-by-step methodology for transferring and solubilizing Magnesium 3-(2,4-dimethoxyphenyl)-2-butenoate.

Step 1: Environmental Preparation Conduct all open-container handling inside a certified Class II Biological Safety Cabinet (BSC) or a localized exhaust ventilation (LEV) powder hood. Verify the face velocity is within the optimal range (typically 80-100 fpm) to capture dust without excessively disturbing the powder bed.

Step 2: Static Mitigation Touch a grounded metal surface to dissipate personal static charge before handling the container. Use static-dissipative weighing boats and non-sparking tools (e.g., PTFE-coated or ceramic spatulas)[3].

Step 3: Powder Aliquoting Carefully transfer the powder using the PTFE spatula. Keep the transfer distance as short as possible. Do not drop the powder from a height, as this forces air out of the receiving vessel, carrying micro-particulates with it.

Step 4: Solubilization (The "Sandwich" Method) Because the compound is practically insoluble in water but highly soluble in organic solvents like DMF and methanol[3], use the "sandwich" method to prevent aerosolization during solvent addition:

• Pre-fill the receiving flask with 20% of the target solvent volume.

• Carefully transfer the weighed powder into the liquid. The solvent traps the powder immediately.

• Rinse the weighing boat with the remaining 80% of the solvent directly into the flask to ensure complete quantitative transfer.

Spill Response and Disposal Plan

Even with robust engineering controls, spills can occur. The following protocol ensures rapid containment without exacerbating airborne hazards.

Fig 1: Step-by-step operational and spill response workflow for handling organometallic powders.

Spill Containment Protocol:

• Immediate Action: If a spill occurs outside the LEV, do not attempt to dry-sweep the powder. Dry sweeping immediately aerosolizes the API.

• Cleanup Execution: Use a HEPA-filtered vacuum dedicated to chemical powders. If a HEPA vacuum is unavailable, utilize the wet-wipe method: lightly dampen absorbent pads with a 20% methanol/water solution (leveraging the compound's solubility profile) and gently place them over the spill to trap the dust[3].

• Decontamination: Wipe the area inward from the edges to prevent spreading. Follow up with a standard laboratory detergent wipe.

• Waste Management: Place all contaminated wipes, disposable PPE, and empty chemical containers into a primary heavy-duty chemical waste bag. Seal this bag and place it into a secondary rigid container labeled "Hazardous Chemical Waste - Organometallic Salts." Dispose of in accordance with local environmental regulations.

References

• Magnesium 3-(2,4-dimethoxyphenyl)
• Bis[(Z)-3-(2,4-dimethoxyphenyl)
• Magnesium 3-(2,4-dimethoxyphenyl)
• Buy Dimecrotate Magnesium 54283-65-7 Pharmaceutical Grade Source: Echemi URL

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